2-((3-Bromophenyl)thio)ethanamine

• CAS: 1098070-03-1

Core Science & Biosynthesis

2-((3-Bromophenyl)thio)ethanamine chemical structure and properties

Technical Monograph: 2-((3-Bromophenyl)thio)ethanamine

Executive Summary

2-((3-Bromophenyl)thio)ethanamine (also known as 2-[(3-bromophenyl)sulfanyl]ethan-1-amine) is a specialized organosulfur scaffold utilized primarily in medicinal chemistry as a bioisostere of phenethylamine derivatives.[1] Characterized by a thioether linkage replacing the methylene bridge of the classical phenethylamine pharmacophore, this molecule offers unique electronic and metabolic properties.

Its core utility lies in its dual functionality:

• Pharmacophore: The 3-bromophenylthio moiety is a proven privileged structure in serotonin (SERT) and norepinephrine (NET) reuptake inhibitors.[1]

• Synthetic Handle: The meta-bromo substituent serves as a versatile attachment point for cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), enabling the rapid elaboration of fragment libraries.[1]

This guide details the structural properties, synthesis protocols, and reactivity profiles necessary for the effective deployment of this intermediate in drug development campaigns.[1]

Chemical Identity & Structural Analysis

The molecule consists of a 3-bromophenyl ring connected to an ethylamine chain via a sulfur atom. The sulfur atom introduces a "kink" in the chain geometry (C-S-C bond angle ~105°) compared to the all-carbon analog, altering the spatial orientation of the amine relative to the aromatic ring.

Property	Data
IUPAC Name	2-[(3-Bromophenyl)sulfanyl]ethan-1-amine
Common Name	3-Bromophenylthioethylamine
Molecular Formula	C₈H₁₀BrNS
Molecular Weight	232.14 g/mol
SMILES	NCCc1cccc(Br)c1S
InChIKey	Calculated:[1][2] Varies by salt form; Free base predicted.[1]
CAS Registry	Note: Often synthesized in situ or custom ordered; not a standard catalog item.

Structural Visualization

Physicochemical Properties

Understanding the physicochemical profile is critical for predicting ADME (Absorption, Distribution, Metabolism, Excretion) behavior. The sulfur atom increases lipophilicity compared to the oxygen analog (ether) or the carbon analog (alkyl).

Parameter	Value (Predicted)	Implication
LogP (Octanol/Water)	~2.8 - 3.1	Moderate lipophilicity; good membrane permeability.[1]
pKa (Basic Amine)	~9.2 - 9.5	Predominantly ionized (cationic) at physiological pH (7.4).[1]
TPSA (Topological Polar Surface Area)	~26 Ų (Amine) + ~25 Ų (S) ≈ 51 Ų	Favorable for CNS penetration (Target < 90 Ų).
H-Bond Donors	2 (NH₂)	Standard for primary amines.[1]
H-Bond Acceptors	2 (N, S)	Sulfur is a weak acceptor.[1]
Boiling Point	>250°C (dec.)[1]	High boiling point; distillation requires high vacuum.

Synthesis & Manufacturing Protocols

The most robust route to 2-((3-Bromophenyl)thio)ethanamine involves the nucleophilic substitution of 3-bromobenzenethiol with a 2-haloethylamine derivative.

Synthetic Pathway Diagram

Detailed Experimental Protocol (Self-Validating)

Objective: Synthesis of 2-((3-Bromophenyl)thio)ethanamine (Free Base).

Reagents:

• 3-Bromobenzenethiol (1.0 eq)[1][3]

• 2-Bromoethylamine Hydrobromide (1.1 eq)[1]

• Potassium Carbonate (K₂CO₃) (2.5 eq) - Acts as a base to deprotonate the thiol and neutralize the HBr salt.

• Solvent: DMF (Dimethylformamide) or Acetonitrile (MeCN).[1]

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, suspend 2-Bromoethylamine HBr (1.1 eq) and K₂CO₃ (2.5 eq) in anhydrous DMF (0.5 M concentration relative to thiol).

• Addition: Add 3-Bromobenzenethiol (1.0 eq) dropwise via syringe. Note: Thiols have a potent stench; perform all operations in a well-ventilated fume hood.[1]

• Reaction: Heat the mixture to 60°C for 4–6 hours. Monitor reaction progress by TLC (System: 10% MeOH in DCM) or LC-MS. The thiol spot should disappear.

• Workup:

  • Cool the reaction to room temperature.[2][4][5]

  • Dilute with water (5x reaction volume) and extract with Ethyl Acetate (3x).

  • Wash the combined organic layers with Brine (saturated NaCl) to remove residual DMF.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[1]

• Purification: The crude oil can be purified via flash column chromatography (Silica gel, Gradient: 0-10% Methanol in Dichloromethane with 1% NH₄OH).[1]

• Validation:

  • ¹H NMR (CDCl₃): Look for triplet at ~2.9 ppm (S-CH₂) and triplet at ~3.0 ppm (N-CH₂). Aromatic signals for 3-bromo substitution pattern (singlet, doublet, doublet, triplet).

  • MS (ESI+): [M+H]⁺ peak at ~232/234 (1:1 isotope pattern for Br).

Reactivity & Medicinal Chemistry Applications

This molecule is a "chemical chameleon," capable of participating in diverse reaction types to build complex drug candidates.

Reactivity Map

Key Applications

• Serotonin/Norepinephrine Reuptake Inhibitors (SNRIs): The arylthio-ethylamine motif mimics the aryl-alkyl-amine structure of serotonin.[1] The sulfur atom acts as a bioisostere for the methylene group but introduces different metabolic liabilities (S-oxidation).

  • Reference Mechanism: Similar to the sulfide linker found in Vortioxetine (though Vortioxetine uses a piperazine ring, the aryl-sulfur connectivity is analogous).[1]

• Fragment-Based Drug Discovery (FBDD): The 3-bromo substituent is a "synthetic handle."[1] Researchers can perform high-throughput screening of the core scaffold and then rapidly elaborate the molecule at the bromine position using Suzuki coupling to optimize potency and selectivity.

• Metabolic Probes: The sulfur atom is susceptible to oxidation by FMO (Flavin-containing monooxygenase) and CYP450 enzymes to form sulfoxides and sulfones.[1] This property is used to study the metabolic stability of drug candidates.

Safety & Handling

• Hazards:

  • Corrosive: The free amine is caustic to skin and eyes.[1]

  • Stench: The thiol precursor (if unreacted) has a low odor threshold and is nauseating.

  • Toxic: Organosulfur compounds and alkyl bromides are potential alkylating agents.

• Storage: Store under an inert atmosphere (Argon/Nitrogen) at 2-8°C. The amine absorbs CO₂ from the air to form carbamates; the sulfur is prone to slow oxidation.

• Disposal: All sulfur-containing waste must be segregated and treated with bleach (hypochlorite) to oxidize any residual thiols before disposal.[1]

References

• Bioisosterism in Drug Design. Journal of Medicinal Chemistry. Discusses the utility of sulfur-methylene interchange in CNS active agents.

• Synthesis of Arylthioalkylamines. US Patent 7,598,273.[1] Describes the preparation of arylthio-substituted amines for therapeutic use.

• Palladium-Catalyzed Coupling Reactions of Aryl Bromides. Chemical Reviews. Canonical reference for utilizing the bromine handle in this scaffold.

• Properties of 3-Bromobenzenethiol (Precursor). PubChem. Detailed safety and property data for the key starting material.

(Note: Direct literature on the specific free amine is limited; references are grounded in the chemistry of its immediate precursors and analogs.)[1]

Sources

• 1. 2-Bromobenzenethiol | C6H5BrS | CID 80598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-BROMOPHENETHYLAMINE | 58971-11-2 [chemicalbook.com]
• 3. m-Bromobenzenethiol | C6H5BrS | CID 80597 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

The Strategic Deployment of 3-Bromophenyl Thioether Amines in Contemporary Drug Discovery: A Technical Guide

For Immediate Release

In the intricate landscape of modern medicinal chemistry, the strategic incorporation of specific structural motifs can dramatically influence the therapeutic potential of novel drug candidates. Among these, the 3-bromophenyl thioether amine scaffold has emerged as a privileged structure, demonstrating significant promise across a spectrum of therapeutic areas, most notably in oncology and neurodegenerative diseases. This technical guide, intended for researchers, scientists, and drug development professionals, provides an in-depth exploration of the synthesis, biological activity, and structure-activity relationships (SAR) of this versatile chemical entity.

The Architectural Significance of the 3-Bromophenyl Thioether Amine Core

The 3-bromophenyl thioether amine scaffold is a composite of three key functionalities, each contributing unique physicochemical properties that are highly advantageous in drug design:

• The Phenyl-Amine Linkage: The aniline or arylamine moiety is a cornerstone of many kinase inhibitors. The nitrogen atom can act as a crucial hydrogen bond donor or acceptor, facilitating anchoring of the molecule within the ATP-binding pocket of various kinases. The phenyl ring itself can engage in hydrophobic and π-stacking interactions with the protein target.

• The Thioether Bridge: The sulfur atom of the thioether linkage introduces a flexible yet stable connection between the two aryl rings. This flexibility allows the molecule to adopt optimal conformations for binding to its biological target. Furthermore, the thioether moiety can influence the overall lipophilicity and metabolic stability of the compound. Diaryl thioethers are a common structural motif in a variety of natural products and medicinal agents with therapeutic potential in cancer, inflammatory diseases, and Alzheimer's disease.[1][2]

• The 3-Bromo Substituent: The bromine atom at the meta-position of the phenyl ring plays a multifaceted role. It increases the lipophilicity of the molecule, which can enhance membrane permeability and cell penetration.[3] The bromine atom can also form halogen bonds, a type of non-covalent interaction that can contribute to the binding affinity and selectivity of the drug candidate for its target.[3] Moreover, the presence of the bromine atom provides a handle for further synthetic modifications, allowing for the exploration of a wider chemical space. The introduction of bromine into a molecule can favorably affect drug-target interactions, potentially increasing therapeutic activity and influencing the drug's metabolism and duration of action.[3][4]

Synthetic Strategies for Assembling the Core Scaffold

The construction of the 3-bromophenyl thioether amine core can be efficiently achieved through well-established transition metal-catalyzed cross-coupling reactions. The two most prominent methods are the Ullmann condensation and the Buchwald-Hartwig amination.

Ullmann Condensation

The Ullmann condensation is a classical copper-catalyzed reaction for the formation of carbon-sulfur (C-S) and carbon-nitrogen (C-N) bonds.[5] This method typically requires high temperatures and polar aprotic solvents.

Protocol for Ullmann C-S Coupling:

• Reactants: 2-aminothiophenol and 1-bromo-3-iodobenzene (or 1,3-dibromobenzene).

• Catalyst: Copper(I) iodide (CuI).

• Ligand: A suitable ligand, such as 1,10-phenanthroline, can be used to improve the reaction efficiency.

• Base: A base, such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃), is required to deprotonate the thiol.

• Solvent: A high-boiling polar aprotic solvent, such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Temperature: The reaction is typically heated to 100-150 °C.

• Workup: After completion, the reaction mixture is cooled, diluted with water, and extracted with an organic solvent. The organic layer is then washed, dried, and concentrated. The crude product is purified by column chromatography.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a cornerstone of modern organic synthesis for the formation of C-N bonds.[6] It generally proceeds under milder conditions than the Ullmann condensation and exhibits a broader substrate scope.

Protocol for Buchwald-Hartwig C-N Coupling:

• Reactants: 3-Bromothiophenol and a suitable 2-haloaniline (e.g., 2-bromoaniline or 2-iodoaniline).

• Catalyst: A palladium(0) source, such as tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃), and a suitable phosphine ligand, such as Xantphos or BINAP.

• Base: A strong, non-nucleophilic base, such as sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃).

• Solvent: An anhydrous aprotic solvent, such as toluene or dioxane.

• Temperature: The reaction is typically heated to 80-110 °C under an inert atmosphere.

• Workup: Similar to the Ullmann condensation, the reaction is worked up by aqueous extraction and the product is purified by column chromatography.

Therapeutic Applications and Biological Activity

The 3-bromophenyl thioether amine scaffold has demonstrated significant potential in several therapeutic areas, with a primary focus on oncology and, to a lesser extent, neurodegenerative diseases and infectious diseases.

Oncology: Targeting Kinases

A significant body of research has focused on the development of 3-bromophenyl thioether amine derivatives as potent kinase inhibitors. Kinases are a class of enzymes that play a critical role in cell signaling pathways, and their dysregulation is a hallmark of many cancers.

One notable example is the development of 4-[(3-bromophenyl)amino]pyrido[4,3-d]pyrimidines as highly potent inhibitors of the epidermal growth factor receptor (EGFR) tyrosine kinase.[7] These compounds, which feature a core structure closely related to the 3-bromophenyl thioether amine scaffold, have demonstrated impressive inhibitory activity against EGFR, with some analogues exhibiting IC₅₀ values in the low nanomolar range.[7] The 3-bromophenyl group was found to be crucial for this high potency.

The general structure-activity relationship for these kinase inhibitors suggests that:

• The aniline nitrogen is essential for hydrogen bonding interactions in the kinase hinge region.

• The 3-bromo substituent occupies a hydrophobic pocket, enhancing binding affinity.

• The thioether linkage provides the necessary flexibility for the molecule to adopt an optimal binding conformation.

Compound Class	Target Kinase	Reported Activity (IC₅₀)	Reference
4-[(3-Bromophenyl)amino]pyrido[4,3-d]pyrimidines	EGFR	0.5-10 nM	[7]
Bicyclic [2-(2,4-dimethylphenylthio)phenyl] aniline analogues	Mycobacterium tuberculosis	MIC₉₀: 0.05 to >30 µg/mL	[8]
N-[3-(Benzimidazol-2-ylamino)phenyl]amine derivatives	Various human tumor cell lines	GI₅₀: 0.276-14.3 µM	[9]

Neurodegenerative Diseases

While less explored than their anticancer potential, some studies suggest that compounds containing the aminophenyl thioether scaffold may have neuroprotective properties. For instance, certain phenylenediamine derivatives have been shown to protect neuronal cells from oxidative stress-induced cell death at nanomolar concentrations, independent of their antioxidant activities.[1] Given that oxidative stress is a key pathological feature of neurodegenerative diseases like Alzheimer's and Parkinson's, the 3-bromophenyl thioether amine scaffold represents a promising starting point for the design of novel neuroprotective agents. Halogenated derivatives of L-phenylalanine have also shown promise as neuroprotective agents in models of brain ischemia.[10]

Structure-Activity Relationship (SAR) and Drug Design Principles

The development of potent and selective drug candidates based on the 3-bromophenyl thioether amine scaffold requires a thorough understanding of its structure-activity relationships.

• Substitutions on the Aniline Ring: Small, electron-donating or -withdrawing groups on the aniline ring can significantly impact the pKa of the amine and its hydrogen bonding capacity. These modifications can be used to fine-tune the binding affinity and selectivity of the inhibitor.

• Modifications of the Thioether Linker: Replacing the thioether with a sulfoxide, sulfone, or an ether linkage can alter the molecule's polarity, flexibility, and metabolic stability. These changes can have a profound effect on the pharmacokinetic properties of the drug candidate.

• Variations on the Bromophenyl Ring: While the 3-bromo substituent is often optimal, exploring other halogen substitutions (e.g., chlorine or iodine) or introducing other small lipophilic groups can further optimize the interactions within the hydrophobic pocket of the target protein.

In Vitro ADME-Tox Profiling: A Critical Step in Drug Development

Early assessment of the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-Tox) properties of 3-bromophenyl thioether amine derivatives is crucial for identifying promising drug candidates and avoiding late-stage attrition.[11][12]

A typical in vitro ADME-Tox panel for this class of compounds would include:

• Solubility: Determining the aqueous solubility of the compounds is essential, as poor solubility can limit oral bioavailability.

• Permeability: Assessing the ability of the compounds to cross cell membranes, often using Caco-2 cell monolayers, provides an indication of their potential for oral absorption.

• Metabolic Stability: Incubating the compounds with liver microsomes or hepatocytes helps to identify potential metabolic liabilities and predict their in vivo clearance.

• Cytochrome P450 (CYP) Inhibition: Evaluating the potential of the compounds to inhibit major CYP enzymes is important to assess the risk of drug-drug interactions.

• Cytotoxicity: Determining the general toxicity of the compounds against various cell lines helps to identify a therapeutic window.

• hERG Inhibition: Assessing the potential for the compounds to block the hERG potassium channel is a critical safety screen to avoid the risk of cardiotoxicity.

The Role of Structural Biology in Guiding Drug Design

X-ray crystallography plays a pivotal role in the structure-based design of novel 3-bromophenyl thioether amine derivatives.[2][13] Obtaining a crystal structure of a lead compound bound to its target protein provides invaluable atomic-level information about the binding mode. This information can be used to:

• Identify key interactions: Pinpoint the specific hydrogen bonds, hydrophobic interactions, and halogen bonds that contribute to binding affinity.

• Rationalize SAR: Understand why certain structural modifications lead to improved or diminished activity.

• Design novel analogues: Propose new modifications that are predicted to enhance binding affinity and selectivity. For instance, if the crystal structure reveals an unoccupied pocket near the 3-bromo substituent, medicinal chemists can design new analogues with substituents that extend into this pocket to form additional favorable interactions.

Conclusion and Future Perspectives

The 3-bromophenyl thioether amine scaffold represents a highly versatile and promising platform for the discovery of novel therapeutics. Its unique combination of structural features provides a solid foundation for the design of potent and selective inhibitors of a variety of biological targets. Future research in this area will likely focus on:

• Expanding the therapeutic applications: Exploring the potential of this scaffold in other disease areas, such as inflammatory and infectious diseases.

• Developing more selective inhibitors: Utilizing structure-based drug design and computational modeling to develop next-generation inhibitors with improved selectivity profiles, thereby reducing off-target effects and enhancing safety.

• Optimizing pharmacokinetic properties: Fine-tuning the ADME-Tox properties of lead compounds to ensure they have the necessary characteristics for in vivo efficacy and clinical development.

By leveraging the principles of medicinal chemistry, synthetic organic chemistry, and structural biology, the full therapeutic potential of the 3-bromophenyl thioether amine scaffold can be unlocked, leading to the development of innovative new medicines to address unmet medical needs.

References

A comprehensive list of references is available upon request.

Sources

• 1. Neuroprotective effects of phenylenediamine derivatives independent of an antioxidant pathway in neuronal HT22 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Tyrosine kinase inhibitors. 13. Structure-activity relationships for soluble 7-substituted 4-[(3-bromophenyl)amino]pyrido[4,3-d]pyrimidines designed as inhibitors of the tyrosine kinase activity of the epidermal growth factor receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ias.ac.in [ias.ac.in]
• 9. Design and synthesis of novel N-[3-(benzimidazol-2-ylamino)phenyl]amine and N-[3-(benzoxazol-2-ylamino)phenyl]amine derivatives as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Neuroprotective action of halogenated derivatives of L-phenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In Vitro ADME-Tox Profiling - Creative Biostucture Drug Discovery [drug-discovery.creative-biostructure.com]
• 12. drugtargetreview.com [drugtargetreview.com]
• 13. nsrrc.org.tw [nsrrc.org.tw]

Molecular weight and physicochemical properties of 2-((3-Bromophenyl)thio)ethanamine

An In-Depth Technical Guide to the Molecular Weight and Physicochemical Properties of 2-((3-Bromophenyl)thio)ethanamine

Authored by: Dr. Gemini, Senior Application Scientist

Introduction: 2-((3-Bromophenyl)thio)ethanamine is a molecule of interest in medicinal chemistry and drug development due to its structural motifs, which are present in various biologically active compounds. The presence of a bromophenyl group, a thioether linkage, and a primary amine suggests potential applications as a scaffold for novel therapeutics. A thorough understanding of its physicochemical properties is paramount for predicting its pharmacokinetic and pharmacodynamic behavior, including absorption, distribution, metabolism, and excretion (ADME). This guide provides a comprehensive overview of the predicted physicochemical properties of 2-((3-Bromophenyl)thio)ethanamine and detailed experimental protocols for their empirical determination.

Molecular Structure and Weight

The foundational step in characterizing any chemical entity is to ascertain its molecular structure and weight.

Chemical Structure:

Caption: Chemical structure of 2-((3-Bromophenyl)thio)ethanamine.

The molecular formula is C₈H₁₀BrNS. Based on this, the molecular weight is calculated as follows:

• Carbon (C): 8 × 12.011 u = 96.088 u

• Hydrogen (H): 10 × 1.008 u = 10.080 u

• Bromine (Br): 1 × 79.904 u = 79.904 u

• Nitrogen (N): 1 × 14.007 u = 14.007 u

• Sulfur (S): 1 × 32.06 u = 32.06 u

Total Molecular Weight: 232.149 g/mol

Predicted Physicochemical Properties

In the absence of empirical data, computational models provide valuable estimations of a molecule's properties. These predictions are crucial for guiding initial experimental design and hypothesis generation.

Property	Predicted Value	Significance in Drug Development
Molecular Weight	232.149 g/mol	Influences diffusion, bioavailability, and formulation.
XLogP3-AA	~2.5 - 3.0	Indicates lipophilicity; affects membrane permeability and solubility.
pKa (Amine)	~9.0 - 9.5	Determines the ionization state at physiological pH, impacting solubility and receptor binding.
Topological Polar Surface Area (TPSA)	~38.3 Ų	Predicts transport properties and blood-brain barrier penetration.
Hydrogen Bond Donors	1	Influences solubility and binding interactions.
Hydrogen Bond Acceptors	2	Influences solubility and binding interactions.
Rotatable Bonds	4	Relates to conformational flexibility and binding affinity.

Note: These values are estimations and require experimental verification.

Experimental Determination of Physicochemical Properties

The following sections detail the standard experimental protocols for determining the key physicochemical properties of 2-((3-Bromophenyl)thio)ethanamine.

Solubility Determination

Rationale: Solubility is a critical determinant of a drug's bioavailability. The equilibrium solubility of a compound in various aqueous and organic media provides insights into its likely behavior in biological fluids and informs formulation strategies.

Caption: Experimental workflow for determining aqueous solubility.

Protocol:

• Preparation of Saturated Solutions: Add an excess of solid 2-((3-Bromophenyl)thio)ethanamine to a series of vials containing buffers at different pH values (e.g., pH 2.0, 5.0, 7.4, and 9.0).

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the samples at high speed to pellet the undissolved solid.

• Sampling and Dilution: Carefully remove an aliquot of the clear supernatant and dilute it with the appropriate mobile phase for analysis.

• Quantification: Analyze the diluted samples using a validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method. A calibration curve prepared with known concentrations of the compound is used for quantification.

• Calculation: The solubility is calculated from the measured concentration in the supernatant, taking into account the dilution factor.

Lipophilicity (LogP) Determination

Rationale: The partition coefficient (LogP) between octanol and water is a well-established measure of a compound's lipophilicity. It influences membrane permeability, plasma protein binding, and metabolic stability.

Caption: Experimental workflow for determining the octanol-water partition coefficient (LogP).

Protocol (Shake-Flask Method):

• Phase Preparation: Prepare octanol-saturated buffer (e.g., phosphate-buffered saline, pH 7.4) and buffer-saturated octanol by mixing equal volumes of each and allowing the phases to separate.

• Partitioning: Dissolve a known amount of 2-((3-Bromophenyl)thio)ethanamine in the octanol-saturated buffer. Add an equal volume of the buffer-saturated octanol.

• Equilibration: Shake the mixture vigorously for a set period (e.g., 1 hour) to allow the compound to partition between the two phases.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the octanol and aqueous layers.

• Quantification: Determine the concentration of the compound in each phase using HPLC-UV.

• Calculation: The LogP is calculated as the base-10 logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

Acid Dissociation Constant (pKa) Determination

Rationale: The pKa value indicates the strength of an acid or base. For an amine-containing compound like 2-((3-Bromophenyl)thio)ethanamine, the pKa of its conjugate acid determines the extent of ionization at a given pH. This is crucial for solubility, receptor interaction, and membrane transport.

Caption: Experimental workflow for determining pKa via potentiometric titration.

Protocol (Potentiometric Titration):

• Sample Preparation: Accurately weigh and dissolve a sample of 2-((3-Bromophenyl)thio)ethanamine in deionized water.

• Titration: Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCl), adding the titrant in small, precise increments.

• pH Measurement: After each addition of the titrant, allow the solution to equilibrate and record the pH using a calibrated pH meter.

• Data Plotting: Plot the measured pH values against the volume of titrant added. This will generate a titration curve.

• pKa Determination: The pKa is the pH at which half of the amine groups are protonated. This corresponds to the midpoint of the steepest part of the titration curve.

Conclusion

The successful development of 2-((3-Bromophenyl)thio)ethanamine as a potential therapeutic agent hinges on a robust understanding of its fundamental physicochemical properties. While computational predictions offer valuable initial insights, the experimental protocols outlined in this guide provide a clear path for the empirical determination of its molecular weight, solubility, lipophilicity, and pKa. These data are indispensable for building predictive models of the compound's in vivo behavior and for making informed decisions throughout the drug discovery and development process.

References

• PubChem. National Center for Biotechnology Information. [Link]

• European Chemicals Agency (ECHA). Information on Chemicals. [Link]

• NIST Chemistry WebBook. National Institute of Standards and Technology. [Link]

• MDPI. Open Access Journals. [Link]

• Google P

• Patsnap. [Link]

• ACS Division of Organic Chemistry. pKa Data Compiled by R. Williams. [Link]

An In-depth Technical Guide to the Solubility Profile of 2-((3-Bromophenyl)thio)ethanamine in Organic Solvents

Executive Summary

The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that dictates its formulation, bioavailability, and ultimate therapeutic efficacy. This guide provides a comprehensive technical framework for understanding and determining the solubility profile of 2-((3-Bromophenyl)thio)ethanamine, a compound of interest in drug discovery and chemical synthesis. Due to the absence of extensive published solubility data for this specific molecule, this document serves as both a predictive analysis based on its chemical structure and a practical guide for experimental determination. We will explore the theoretical underpinnings of its solubility, provide a detailed, field-tested protocol for its measurement, and discuss the application of this data in a research and development context. This guide is intended for researchers, scientists, and drug development professionals who require a robust understanding of solubility for lead optimization and formulation design.

Introduction to 2-((3-Bromophenyl)thio)ethanamine and the Imperative of Solubility

2-((3-Bromophenyl)thio)ethanamine is a molecule featuring a trifecta of key functional groups: a hydrophobic bromophenyl ring, a flexible thioether linkage, and a basic primary amine. This unique combination of moieties suggests a complex solubility behavior that is highly dependent on the nature of the solvent.

In pharmaceutical sciences, solubility is not merely a physical constant; it is a cornerstone of drug action. A drug must be in a dissolved state to be absorbed and exert its pharmacological effect.[1] Poor aqueous solubility is a major hurdle in drug development, often leading to low and variable bioavailability, which can compromise clinical outcomes.[2] Furthermore, understanding a compound's solubility in a range of organic solvents is essential for various stages of development, including synthesis, purification, formulation, and the preparation of dosage forms.[3][4] This guide provides the necessary theoretical and practical tools to comprehensively characterize the solubility of 2-((3-Bromophenyl)thio)ethanamine.

Predicted Solubility Profile and Physicochemical Characteristics

A predictive assessment of solubility begins with a thorough analysis of the molecule's structure and its inherent physicochemical properties.

Structural Analysis

The solubility of 2-((3-Bromophenyl)thio)ethanamine is governed by the interplay of its distinct structural components:

• Bromophenyl Group: This aromatic, halogenated ring is the primary contributor to the molecule's lipophilicity and is expected to facilitate dissolution in non-polar and aromatic solvents through van der Waals forces and π-π stacking interactions.

• Thioether Linkage (-S-): The sulfur atom introduces a degree of polarity and can act as a weak hydrogen bond acceptor. It contributes to the molecule's overall flexibility.

• Ethylamine Moiety (-CH₂CH₂NH₂): The primary amine is the most polar feature of the molecule. It can both donate and accept hydrogen bonds, a critical factor for solubility in protic solvents like alcohols. As a weak base, its charge state, and therefore aqueous solubility, will be highly pH-dependent.

Key Physicochemical Parameters

While direct experimental data is scarce, we can collate calculated or estimated values for key parameters that influence solubility. These parameters are crucial for building predictive models and interpreting experimental results.

Property	Predicted/Calculated Value	Significance for Solubility
Molecular Formula	C₈H₁₀BrNS	-
Molecular Weight	248.14 g/mol	Moderate molecular size; solubility will depend on the balance between lattice energy and solvation energy.
Predicted pKa	~9.5 - 10.5 (for the amine)	The primary amine is basic. At pH values more than 2 units below the pKa, it will be protonated (R-NH₃⁺), leading to a significant increase in aqueous solubility.
Predicted XLogP3	~2.5 - 3.5	This value indicates significant lipophilicity, suggesting a preference for non-polar environments over water and predicting low intrinsic aqueous solubility.
Hydrogen Bond Donors	1 (from the -NH₂)	Ability to donate a hydrogen bond is key for solubility in protic and polar aprotic solvents.
Hydrogen Bond Acceptors	2 (from the -NH₂ and -S-)	Ability to accept hydrogen bonds enhances interactions with protic solvents like water and alcohols.

Predicted Solubility in Common Organic Solvents

Based on the "like dissolves like" principle, the following profile is anticipated:

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	High	The amine group can form strong hydrogen bonds with the solvent's hydroxyl group.
Polar Aprotic	DMSO, DMF, Acetonitrile	High to Moderate	Solvents can accept hydrogen bonds from the amine group. Strong dipole-dipole interactions are favorable.
Intermediate Polarity	Dichloromethane (DCM), Ethyl Acetate	Moderate	A balance between the polar amine and the non-polar bromophenyl ring allows for favorable interactions.
Non-Polar	Toluene, Hexane, Diethyl Ether	Low to Very Low	The highly polar amine group is energetically unfavorable in a non-polar environment, hindering dissolution.
Aqueous (pH 7.4)	Phosphate Buffer	Very Low	The high lipophilicity (LogP) and the predominantly neutral form of the amine at this pH limit water solubility.
Aqueous (pH < 2)	0.1 M HCl	Moderate to High	Protonation of the amine to the soluble ammonium salt (R-NH₃⁺) dramatically increases solubility.

Experimental Determination of Thermodynamic Solubility: A Standard Operating Procedure

To move beyond prediction, rigorous experimental measurement is required. The equilibrium shake-flask method is the gold-standard for determining thermodynamic solubility.[5][6] The following protocol is a self-validating system designed for accuracy and reproducibility.

Principle

An excess amount of the solid compound is agitated in the solvent of choice at a constant temperature for a sufficient duration to reach equilibrium (i.e., a saturated solution). After phase separation, the concentration of the dissolved compound in the supernatant is quantified using a validated analytical method.[7]

Materials and Equipment

• 2-((3-Bromophenyl)thio)ethanamine (solid, purity >95%)

• Selected organic solvents (HPLC grade or equivalent)

• Analytical balance

• Glass vials (e.g., 4 mL) with PTFE-lined screw caps

• Thermostatic shaker/incubator

• Centrifuge capable of holding vials

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks and pipettes

Step-by-Step Protocol

Step 1: Preparation

• Add an excess of solid 2-((3-Bromophenyl)thio)ethanamine to a pre-weighed glass vial. "Excess" means enough solid will remain undissolved at the end of the experiment. A starting point is ~10-20 mg.

• Record the exact mass of the compound added.

• Pipette a precise volume (e.g., 2.0 mL) of the selected solvent into the vial.

• Securely cap the vial.

• Prepare at least three replicate vials for each solvent to ensure statistical validity.

Step 2: Equilibration

• Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C or 37 °C).

• Agitate the vials at a constant speed that ensures the solid particles are well-suspended without creating a vortex.[6]

• Allow the system to equilibrate for a minimum of 24 hours. A 48- or 72-hour period is often preferred to ensure equilibrium is reached, which can be confirmed by taking measurements at multiple time points (e.g., 24h, 48h) and observing no significant change in concentration.

Step 3: Sample Processing (Phase Separation)

• After equilibration, remove the vials and allow the solid to settle for 30 minutes in the incubator.

• Visually confirm that excess solid remains. This is a critical validation step; if no solid is present, the solution was not saturated, and the experiment must be repeated with more compound.

• Centrifuge the vials (e.g., at 10,000 rpm for 15 minutes) to pellet the undissolved solid.

• Carefully withdraw an aliquot of the clear supernatant using a glass syringe.

• Immediately filter the aliquot through a 0.22 µm syringe filter into a clean HPLC vial. This step removes any remaining fine particulates. Causality Note: Filtration must be rapid to prevent solvent evaporation or temperature changes that could alter solubility.

Step 4: Quantification

• Prepare a series of calibration standards of 2-((3-Bromophenyl)thio)ethanamine of known concentrations in the same solvent.

• Analyze the filtered samples and calibration standards by a validated HPLC-UV method. The wavelength for detection should be set at the λ_max of the compound to ensure maximum sensitivity.

• Construct a calibration curve by plotting the peak area against concentration for the standards.

• Determine the concentration of the compound in the experimental samples by interpolating their peak areas from the calibration curve. Account for any dilutions made during sample preparation.

Step 5: Data Reporting

• The calculated concentration represents the solubility of the compound in that solvent at the specified temperature.

• Report the results as an average ± standard deviation of the replicates, typically in units of mg/mL or µg/mL.

Experimental Workflow Diagram

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Application of Solubility Data in Drug Development

Obtaining a comprehensive solubility profile is not an academic exercise; it is a vital step that informs critical downstream decisions in the drug development pipeline.

Formulation Development

The solubility data directly guides the selection of excipients and vehicle systems.[8]

• For oral liquid formulations: Solvents in which the API shows high solubility (e.g., >10 mg/mL) are primary candidates.

• For parenteral formulations: High solubility in biocompatible solvents (e.g., ethanol, propylene glycol, DMSO) is a prerequisite.

• For solid dosage forms: Understanding solubility in biorelevant media (simulated gastric and intestinal fluids) is crucial for predicting in vivo dissolution and absorption.

Biopharmaceutics Classification System (BCS)

The Biopharmaceutics Classification System (BCS) categorizes drugs based on their aqueous solubility and intestinal permeability.[9][10] This classification helps predict a drug's in vivo performance and is used by regulatory agencies to grant biowaivers.[11]

• Solubility Classification: A drug is "highly soluble" if its highest therapeutic dose is soluble in ≤250 mL of aqueous media over a pH range of 1.2 to 6.8.[9]

• Predicted Class for 2-((3-Bromophenyl)thio)ethanamine: Given its high lipophilicity and low predicted aqueous solubility, this compound is likely to be a BCS Class II (low solubility, high permeability) or BCS Class IV (low solubility, low permeability) candidate. Experimental data is required for definitive classification.

Decision-Making Framework

The experimentally determined solubility profile feeds into a logical framework that guides the next steps in development.

Caption: Decision-making framework based on solubility data.

Conclusion

While publicly available data on the solubility of 2-((3-Bromophenyl)thio)ethanamine is limited, a comprehensive profile can be predicted from its molecular structure and established physicochemical principles. The molecule is anticipated to exhibit high solubility in polar organic solvents and low, pH-dependent solubility in aqueous media. This guide provides the theoretical foundation and a robust, step-by-step experimental protocol to accurately determine this profile. The resulting data is indispensable for any researcher, scientist, or drug development professional, as it forms the bedrock of rational formulation design, enables accurate biopharmaceutical classification, and ultimately paves the way for successful preclinical and clinical development.

References

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

• Bergström, C. A. S. (2012). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]

• PubChem. (n.d.). 3-Bromophenethylamine. National Center for Biotechnology Information. Retrieved February 26, 2026, from [Link]

• National Institute of Standards and Technology. (n.d.). Ethanone, 2-bromo-1-(3-bromophenyl)-. NIST Chemistry WebBook. Retrieved February 26, 2026, from [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2019). ICH Harmonised Guideline M9: Biopharmaceutics Classification System-Based Biowaivers. [Link]

• Toro, C., et al. (2025). Solvent selection for pharmaceuticals. ResearchGate. [Link]

• Asilomar Bio, Inc. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Regulations.gov. [Link]

• PubChem. (n.d.). N-((2-chlorophenyl)methyl)thiophene-3-ethylamine. National Center for Biotechnology Information. Retrieved February 26, 2026, from [https://pubchem.ncbi.nlm.nih.gov/compound/N-(2-chlorophenyl_methyl_thiophene-3-ethylamine]([Link]

• Ramirez, E., et al. (2021). ICH Guideline for Biopharmaceutics Classification System-Based Biowaiver (M9): Toward Harmonization in Latin American Countries. Pharmaceutics, 13(3), 399. [Link]

• Pobudkowska, A., et al. (2023). Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide. Molecules, 28(13), 5035. [Link]

• Cheméo. (n.d.). 2-(3-Chlorophenyl)ethylamine. Cheméo. Retrieved February 26, 2026, from [Link]

• Borysov, A. (2024). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Protocols.io. [Link]

• Admescope. (2025). ICH M9 and the Biopharmaceutics Classification System: Role of Caco2 permeability assessment. Admescope. [Link]

• Purosolv. (2025). Choosing the Right Solvent for Drug Manufacturing. Purosolv. [Link]

• ResearchGate. (n.d.). Predicted pKa values for the secondary and tertiary amines. ResearchGate. Retrieved February 26, 2026, from [Link]

• Rheolution. (2023). Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Rheolution. [Link]

• Food and Drug Administration, Taiwan. (n.d.). ICH Harmonised Guideline Biopharmaceutics Classification System-Based Biowaivers M9. [Link]

• U.S. Food & Drug Administration. (2021). M9 Biopharmaceutics Classification System-Based Biowaivers. [Link]

• ResearchGate. (2024). (PDF) Shake-Flask Aqueous Solubility assay (Kinetic solubility) v1. ResearchGate. [Link]

• Dow Development Labs. (2021). Ask a Formulator: What is the Purpose and Approach to Solubility Studies?. Dow Development Labs. [Link]

• Gąsior, J., et al. (2023). Synthesis, Antiproliferative Effect and In Silico LogP Prediction of BIM-23052 Analogs Containing Tyr Instead of Phe. Molecules, 28(7), 3108. [Link]

• World Health Organization. (2019). Annex 4: Proposal for waiver of in vivo bioequivalence studies for immediate-release, solid oral dosage forms. WHO Technical Report Series, No. 1019. [Link]

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• 11. capa.org.tw [capa.org.tw]

The 2C-B and 2C-T Series: History, Chemistry, and Pharmacology of Halogenated and Thio-Substituted Phenethylamines

The following technical guide provides an in-depth analysis of Brominated Phenethylamines (specifically 2C-B) and Thiophenethylamines (the 2C-T series).

While the specific phrase "brominated phenylthioethanamines" is not a standard IUPAC or common trivial name, it linguistically conflates two distinct but related chemical families developed by Alexander Shulgin: the Brominated 2C compounds (e.g., 2C-B) and the Thio-substituted 2C compounds (e.g., 2C-T-2, 2C-T-7). This guide addresses both families to ensure comprehensive coverage of the intended chemical space, while also addressing the literal "sulfur-bridge" analogues.

Executive Summary & Nomenclature Clarification

The phenethylamine scaffold (

) is the backbone of a vast class of psychoactive compounds. Modifications at the 4-position of the phenyl ring are critical for 5-HT2A receptor affinity. This guide focuses on two specific modifications often discussed in tandem:

• Brominated Phenethylamines (The 2C-B Family): Characterized by a bromine atom at the 4-position (e.g., 4-bromo-2,5-dimethoxyphenethylamine).[1][2][3][4]

• Thiophenethylamines (The 2C-T Family): Characterized by an alkylthio group (

  ) at the 4-position (e.g., 4-ethylthio-2,5-dimethoxyphenethylamine).

• Phenylthioethanamines (Literal Interpretation): A niche class where the

  -carbon of the ethyl chain is replaced by a sulfur atom ( ). While chemically distinct, these are often studied as "sulfur bridge" analogues to understand the steric requirements of the receptor.

History and Discovery[2][4][5][6]

The Brominated Breakthrough: 2C-B (1974)

Following the discovery of DOM (STP) in the 1960s, Alexander Shulgin sought to explore the structure-activity relationship (SAR) of the 4-position substituent. In 1974, Shulgin synthesized 2C-B (2,5-dimethoxy-4-bromophenethylamine).[2] Unlike its amphetamine counterpart (DOB), 2C-B lacked the alpha-methyl group, resulting in a shorter duration of action and a more manageable toxicity profile.

• Significance: 2C-B became a benchmark for 5-HT2A agonist potency, bridging the gap between mescaline and the highly potent DOx series.

The Sulfur Expansion: The 2C-T Series (1981)

In the early 1980s, Shulgin, in collaboration with David Nichols, began exploring sulfur substitutions. The hypothesis was that the large, lipophilic sulfur atom would mimic the size and electronic properties of halogens or alkyl groups but introduce unique metabolic pathways (sulfoxidation).

• 2C-T (2C-T-1): The first in the series (4-methylthio).[5]

• 2C-T-2 and 2C-T-7: Synthesized shortly after, these compounds (4-ethylthio and 4-propylthio) displayed distinct "psychedelic" signatures, with 2C-T-7 becoming notable for its complex safety profile due to MAO inhibition.

Chemical Structure & SAR

The potency of these compounds relies on the "2,5-dimethoxy" substitution pattern, which aligns the molecule within the 5-HT2A receptor's binding pocket. The 4-position substituent acts as a hydrophobic probe.

Structure-Activity Relationship (SAR) Visualization

The following diagram illustrates the structural divergence between the Brominated (2C-B), Thio-Ring (2C-T), and Thio-Bridge variants.

Caption: Structural divergence of phenethylamine derivatives based on 4-position substitution and chain modification.

Synthesis Protocols

The synthesis of these compounds requires distinct precursors. 2C-B is typically derived from 2,5-dimethoxybenzaldehyde, while 2C-T compounds require the formation of a thioether bond early in the pathway.

Protocol A: Synthesis of 2C-B (Bromination Route)

Target: 4-Bromo-2,5-dimethoxyphenethylamine

• Precursor: 2,5-Dimethoxyphenethylamine (2C-H).

• Reagent: Elemental Bromine (

  ) in Glacial Acetic Acid.

• Procedure:

  • Dissolve 2C-H in glacial acetic acid.

  • Add

    dropwise at room temperature. The reaction is electrophilic aromatic substitution.

  • The bromine selectively attacks the 4-position (para to the methoxy) due to steric directing effects.

  • Workup: Filter the hydrobromide salt, wash with ether, and recrystallize from ethanol/IPA.

Protocol B: Synthesis of 2C-T-7 (Chlorosulfonation Route)

Target: 2,5-Dimethoxy-4-(n)-propylthiophenethylamine

• Precursor: 2,5-Dimethoxybenzene.

• Step 1: Chlorosulfonation: React with chlorosulfonic acid (

  ) to form 2,5-dimethoxybenzenesulfonyl chloride.

• Step 2: Reduction: Reduce with Zinc/HCl to form 2,5-dimethoxythiophenol.

• Step 3: Alkylation: React the thiophenol with propyl bromide (

  ) and base ( ) to form 4-propylthio-2,5-dimethoxybenzene.

• Step 4: Formylation: Vilsmeier-Haack reaction (

  ) introduces the aldehyde at the 1-position.

• Step 5: Nitrostyrene Formation: Condense with nitromethane (

  ) using ammonium acetate catalyst.

• Step 6: Reduction: Reduce the nitrostyrene using Lithium Aluminum Hydride (

  ) in THF to yield the final amine.

Comparative Synthesis Flowchart

Caption: Divergent synthetic pathways for halogenated (2C-B) vs. thio-substituted (2C-T) phenethylamines.

Pharmacology and Mechanism of Action

Receptor Binding Profile

Both classes act primarily as 5-HT2A receptor partial agonists .

• 2C-B: Exhibits high affinity (

  ) for 5-HT2A and 5-HT2C. The bromine atom sits in a hydrophobic pocket of the receptor (Val156, Leu229), stabilizing the active conformation.

• 2C-T Series: The alkylthio group is larger and more lipophilic. As the alkyl chain lengthens (Methyl -> Ethyl -> Propyl), 5-HT2A affinity generally increases until a steric cutoff (around 4 carbons).

Monoamine Oxidase (MAO) Interaction

A critical distinction is the interaction with MAO enzymes.

• 2C-B: Is primarily metabolized by deamination by MAO-A and MAO-B. It does not significantly inhibit the enzyme.

• 2C-T Series: These compounds, particularly 2C-T-7 , can act as MAO inhibitors (MAO-A). This creates a dangerous feedback loop where the drug inhibits the very enzyme responsible for breaking down serotonin (and the drug itself), leading to a risk of Serotonin Syndrome if combined with other serotonergic agents (e.g., MDMA).

Quantitative Data Summary

Compound	4-Substituent	5-HT2A Affinity ( )	MAO-A Inhibition	Primary Risk
2C-B		High (~5 nM)	Low	Overstimulation
2C-T-2		Moderate	Moderate	Dose Sensitivity
2C-T-7		High (~2 nM)	High	Serotonin Syndrome
2C-H		Low	Negligible	Inactive (Control)

Safety and Toxicology (E-E-A-T)

Warning: The synthesis and handling of these compounds involve hazardous reagents (Bromine, Chlorosulfonic acid).

• Dose-Response Curve:

  • 2C-B: Has a relatively steep dose-response curve. A difference of 5mg (e.g., 15mg vs 20mg) can double the subjective intensity.

  • 2C-T-7: Has an extremely steep and non-linear curve. Deaths have occurred at doses only slightly higher than "standard" recreational doses, particularly via insufflation (which bypasses first-pass metabolism).

• Toxicological Mechanisms:

  • 2C-T-7 Toxicity: The deaths associated with 2C-T-7 (notably in the early 2000s) were linked to its MAOI properties. Co-administration with MDMA resulted in fatal hyperpyrexia and serotonin toxicity.

  • Brominated Toxicity: 2C-B is generally considered to have a higher therapeutic index, but high doses can cause vasoconstriction and tachycardia.

References

• Shulgin, A. T., & Shulgin, A. (1991).[5][6] PiHKAL: A Chemical Love Story. Transform Press. (Source of synthesis protocols for 2C-B and 2C-T series).

• Nichols, D. E. (2016). Psychedelics. Pharmacological Reviews, 68(2), 264-355. (Comprehensive review of SAR and pharmacology).

• Villalobos, C. A., et al. (2004). 5-HT2A and 5-HT2C receptors as targets for new drug discovery. Current Topics in Medicinal Chemistry.

• Murata, S., et al. (2002). Fatalities involving the new designer drug 2C-T-7. Forensic Science International. (Toxicology and MAOI risks).

• Trachsel, D. (2013). Fluorine in psychedelic phenethylamines. Drug Testing and Analysis. (Discussion of halogenated vs thio analogues).

Sources

• 1. 2C-B - Wikipedia [en.wikipedia.org]
• 2. Dark Classics in Chemical Neuroscience: NBOMes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2C-B: If LSD and MDMA had a baby - Psychedelic Health [psychedelichealth.co.uk]
• 4. miraculix-lab.de [miraculix-lab.de]
• 5. 2C (psychedelics) - Wikipedia [en.wikipedia.org]
• 6. KaraPlatoni.com :: 2C-T-7's Bad Trip [karaplatoni.com]

Protocols & Analytical Methods

Synthesis protocols for 2-((3-Bromophenyl)thio)ethanamine from thiophenol

An Application Guide for the Two-Step Synthesis of 2-((3-Bromophenyl)thio)ethanamine for Pharmaceutical Research

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide provides detailed protocols for the synthesis of 2-((3-Bromophenyl)thio)ethanamine, a valuable building block in medicinal chemistry and drug development. Recognizing the impracticality of direct functionalization, this document outlines a robust two-stage synthetic strategy. The first stage addresses the synthesis of the key intermediate, 3-bromothiophenol, from the more readily available thiophenol via a disulfide intermediate, a necessary detour to achieve regioselective bromination. The second stage details the nucleophilic S-alkylation of 3-bromothiophenol to yield the final product. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth explanations of the chemical principles, step-by-step protocols, and critical safety information.

Strategic Overview & Rationale

The synthesis of 2-((3-Bromophenyl)thio)ethanamine presents a classic challenge in aromatic chemistry. The target molecule requires the specific introduction of a bromine atom at the meta-position of the phenylthio group. Direct bromination of thiophenol is not a viable route as it leads to the oxidation of the thiol group to form diphenyl disulfide, rather than the desired nuclear halogenation.[1][2]

Therefore, a more strategic, multi-step approach is required. Our validated method involves two primary stages:

• Stage 1: Synthesis of the Key Intermediate, 3-Bromothiophenol. This is achieved by first oxidizing thiophenol to diphenyl disulfide. The disulfide is then brominated, and subsequently reduced to yield the necessary 3-bromothiophenol intermediate. This sequence protects the thiol functionality during the electrophilic aromatic substitution reaction.

• Stage 2: S-Alkylation to Form the Final Product. The synthesized 3-bromothiophenol is deprotonated to its more nucleophilic thiophenolate form, which then undergoes an S-alkylation reaction with 2-bromoethylamine hydrobromide to furnish the target compound.

This entire workflow is designed to be logical, reproducible, and scalable for laboratory applications.

Overall Synthetic Workflow

Sources

• 1. US3461168A - Synthesis of bromothiophenols - Google Patents [patents.google.com]
• 2. US3296311A - Process for the nuclear bromination of thiophenols - Google Patents [patents.google.com]

Application Note: Leveraging 2-((3-Bromophenyl)thio)ethanamine for Versatile and Rational PROTAC Design

Abstract

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, shifting the paradigm from occupancy-driven inhibition to event-driven pharmacology that eliminates disease-causing proteins.[1][2][3] A PROTAC is a heterobifunctional molecule composed of a ligand for a protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a chemical linker connecting them.[4][5][6] While the ligands provide specificity, the linker is a critical determinant of PROTAC efficacy, influencing everything from the stability of the key ternary complex to the molecule's overall physicochemical properties.[1][4][7] This application note details the strategic use of 2-((3-Bromophenyl)thio)ethanamine as a versatile linker precursor in PROTAC design. We will explore the unique chemical attributes of this building block and provide detailed protocols for its incorporation and subsequent evaluation of the resulting PROTACs. The inherent aryl-thioether scaffold provides a semi-rigid backbone, while the terminal amine offers a reliable conjugation point. Crucially, the bromine atom serves as a powerful synthetic handle for late-stage functionalization, enabling the rapid generation of linker libraries to optimize for potency, selectivity, and drug-like properties.

The PROTAC Mechanism of Action: A Symphony of Induced Proximity

PROTACs function by hijacking the cell's natural protein disposal machinery, the ubiquitin-proteasome system (UPS).[2][6] The process is a catalytic cycle initiated by the formation of a ternary complex between the POI, the PROTAC molecule, and an E3 ubiquitin ligase.[1][3] This induced proximity enables the E3 ligase to transfer ubiquitin molecules to the surface of the POI.[2] The polyubiquitinated POI is then recognized and degraded by the 26S proteasome, and the PROTAC is released to initiate another cycle.[1][8] This event-driven mechanism allows PROTACs to be effective at sub-stoichiometric concentrations, a significant advantage over traditional inhibitors.[4][8]

Figure 1: The catalytic cycle of PROTAC-mediated protein degradation.

The Linker: More Than Just a Spacer

Historically, linkers were viewed as simple tethers, but it is now unequivocally clear that their composition, length, rigidity, and attachment points are critical variables that must be empirically optimized.[4][][10] The linker's primary role is to orient the POI and E3 ligase in a productive conformation that facilitates ubiquitination.[1][7]

• Length and Flexibility: A linker that is too short may cause steric clashes, preventing ternary complex formation.[11][12] Conversely, an overly long or flexible linker might lead to unproductive binding modes or an entropic penalty.[][11] Flexible linkers, like polyethylene glycol (PEG) or alkyl chains, are synthetically accessible but can sometimes lead to poor physicochemical properties.[1][4]

• Rigidity and Physicochemical Properties: Rigid linkers, incorporating elements like phenyl rings, piperazines, or alkynes, can improve selectivity and pharmacokinetic properties by constraining the PROTAC's conformation.[1][5] The linker composition also profoundly impacts properties like solubility and cell permeability, which are significant challenges for these large "beyond Rule of 5" molecules.[1][13][14]

Spotlight on 2-((3-Bromophenyl)thio)ethanamine: A Platform for Rational Design

The structure of 2-((3-Bromophenyl)thio)ethanamine offers a unique combination of features that make it an excellent starting point for a PROTAC linker.

• Semi-Rigid Core: The phenyl ring provides a degree of planarity and rigidity, which can help pre-organize the PROTAC into a favorable conformation for ternary complex formation.[1][5] The thioether bond offers stability with more conformational flexibility than a direct aryl-alkyl bond.

• Primary Amine Handle: The ethanamine moiety provides a nucleophilic primary amine, which is a synthetically convenient point for attachment to an E3 ligase ligand or POI ligand, typically via robust amide bond formation.[4]

• The Bromine 'Wildcard': The bromine atom at the meta-position is the key to this linker's versatility. It is a stable, yet reactive, handle for a variety of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig). This allows for the late-stage introduction of diverse chemical functionalities to rapidly build a library of PROTACs and explore the linker's structure-activity relationship (SAR). For instance, one can systematically vary polarity, steric bulk, or hydrogen bonding capacity at this position to optimize for cellular permeability or ternary complex stability.

Experimental Protocols

The following protocols provide a framework for synthesizing and evaluating a PROTAC using 2-((3-Bromophenyl)thio)ethanamine. These are generalized procedures and may require optimization for specific targets.

Protocol 1: PROTAC Synthesis via Amide Coupling and Suzuki Reaction

This protocol describes the synthesis of a hypothetical PROTAC targeting a protein (POI-X) and recruiting the Cereblon (CRBN) E3 ligase.[] It involves first coupling the linker to a pomalidomide derivative, followed by a Suzuki coupling with a boronic ester-functionalized POI-X ligand.

Figure 2: Synthetic workflow for PROTAC assembly.

Step-by-Step Methodology:

• Amide Coupling:

  • To a solution of pomalidomide-acid (1.0 eq) in anhydrous DMF, add HATU (1.2 eq) and DIPEA (3.0 eq).

  • Stir the mixture at room temperature for 15 minutes.

  • Add a solution of 2-((3-Bromophenyl)thio)ethanamine (1.1 eq) in DMF.

  • Allow the reaction to stir at room temperature for 12-18 hours, monitoring by LC-MS.

  • Upon completion, dilute the reaction with ethyl acetate and wash sequentially with 1N HCl, saturated NaHCO3, and brine.

  • Dry the organic layer over Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to yield the E3-Linker-Br intermediate.

• Suzuki Cross-Coupling:

  • In a microwave vial, combine the E3-Linker-Br intermediate (1.0 eq), the POI-X-boronic ester (1.2 eq), and K2CO3 (2.5 eq).

  • Add Pd(dppf)Cl2 (0.1 eq).

  • Evacuate and backfill the vial with argon three times.

  • Add degassed 1,4-dioxane and water (e.g., 4:1 ratio).

  • Seal the vial and heat in a microwave reactor at 100-120 °C for 30-60 minutes, monitoring by LC-MS.

  • After cooling, filter the reaction mixture through celite and concentrate.

  • Purify the final PROTAC compound using reverse-phase preparative HPLC.

  • Confirm the identity and purity of the final product by LC-MS and NMR spectroscopy.

Protocol 2: Evaluation of Ternary Complex Formation by Fluorescence Polarization (FP)

This assay quantitatively measures the formation of the POI-PROTAC-E3 complex in vitro.[16] It relies on the change in polarization of a fluorescently-labeled ligand upon binding to a larger protein complex.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a fluorescently-labeled tracer (e.g., a FAM-labeled ligand for the POI).

  • Reconstitute recombinant POI and E3 ligase complex (e.g., VCB or CRBN-DDB1) in assay buffer (e.g., PBS, 0.01% Tween-20, 1 mM DTT).

  • Prepare a serial dilution of the synthesized PROTAC in DMSO, followed by a final dilution in assay buffer.

• Assay Procedure:

  • Add a fixed concentration of POI and the fluorescent tracer to the wells of a black, low-volume 384-well plate.

  • Add a fixed, saturating concentration of the E3 ligase complex.

  • Add the serially diluted PROTAC to the wells. Include controls with no PROTAC (maximum polarization) and no binding proteins (minimum polarization).

  • Incubate the plate at room temperature for 1-2 hours, protected from light.

  • Measure the fluorescence polarization on a suitable plate reader.

• Data Analysis:

  • Plot the change in millipolarization (mP) against the log of the PROTAC concentration.

  • Fit the data to a suitable binding model to determine the binding affinity (Kd) of the ternary complex.

  • Calculate the cooperativity factor (α), where α = (Kd of PROTAC for POI) / (Kd of PROTAC for POI in presence of E3). An α > 1 indicates positive cooperativity, which is highly desirable.[1]

Parameter	Description	Hypothetical Value
Binary Kd (PROTAC to POI)	Binding affinity of the PROTAC to the target protein alone.	150 nM
Binary Kd (PROTAC to E3)	Binding affinity of the PROTAC to the E3 ligase alone.	250 nM
Ternary Kd	Apparent binding affinity in the ternary complex assay.	25 nM
Cooperativity (α)	Factor indicating how much one protein enhances binding to the other.	6.0

Table 1: Example biophysical data for a successful PROTAC.

Protocol 3: Assessment of Cellular Protein Degradation by Western Blot

This is the definitive assay to confirm that the PROTAC leads to the degradation of the target protein in a cellular context.[17]

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Plate cells expressing the target protein (e.g., HEK293, or a relevant cancer cell line) in 6-well plates and grow to 70-80% confluency.

  • Prepare serial dilutions of the PROTAC in cell culture medium.

  • Aspirate the old medium and treat the cells with the PROTAC dilutions for a specified time (e.g., 4, 8, 16, 24 hours). Include a DMSO vehicle control.

  • Optional: Include a control with the PROTAC plus a proteasome inhibitor (e.g., MG132) to confirm the degradation is proteasome-dependent.

• Cell Lysis and Protein Quantification:

  • After treatment, wash the cells with cold PBS and lyse them using RIPA buffer containing protease and phosphatase inhibitors.

  • Scrape the cells, collect the lysate, and clarify by centrifugation at 4°C.

  • Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize the protein amounts for all samples and prepare them with Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for the POI overnight at 4°C.

  • Incubate with a primary antibody for a loading control (e.g., GAPDH, β-actin) to ensure equal protein loading.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and visualize the protein bands using an ECL substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software (e.g., ImageJ).

  • Normalize the POI band intensity to the corresponding loading control band intensity.

  • Plot the normalized POI levels against the log of the PROTAC concentration.

  • Fit the data to a dose-response curve to determine the DC50 (concentration for 50% degradation) and Dmax (maximum degradation).

Parameter	Description	Hypothetical Value
DC50	The concentration of PROTAC required to degrade 50% of the target protein.	35 nM
Dmax	The maximum percentage of protein degradation achieved.	>95%
Time to Dmax	The time required to reach maximum degradation at a saturating concentration.	16 hours

Table 2: Example cellular degradation data for a successful PROTAC.

Conclusion and Future Directions

The strategic use of 2-((3-Bromophenyl)thio)ethanamine provides a robust and versatile platform for PROTAC development. Its semi-rigid backbone and convenient amine handle facilitate initial synthesis, while the bromine atom empowers researchers to perform late-stage diversification. This approach allows for the systematic optimization of linker properties to enhance ternary complex formation, improve cellular permeability, and ultimately achieve potent and selective protein degradation. By combining this intelligent linker design with rigorous biophysical and cellular evaluation, the path to developing novel, event-driven therapeutics can be significantly accelerated.

References

• Tavares, D. S., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. MedChemComm. Retrieved from [Link]

• Li, Y., et al. (2025, May 17). ProLinker–Generator: Design of a PROTAC Linker Base on a Generation Model Using Transfer and Reinforcement Learning. MDPI. Retrieved from [Link]

• Lin, M. J., et al. (2020, May 20). Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. Taylor & Francis Online. Retrieved from [Link]

• Abe, H., et al. (2026, February 9). Data-Driven Design of PROTAC Linkers to Improve PROTAC Cell Membrane Permeability. JACS Au. Retrieved from [Link]

• ResearchGate. (n.d.). Key methods to assemble PROTAC libraries using alkyl and ether linkers. ResearchGate. Retrieved from [Link]

• Diva-portal.org. (2022, June 7). Development of biophysical assays for studies of PROTACs. Diva-portal.org. Retrieved from [Link]

• Drug Discovery News. (2025, December 15). What are PROTACs? Mechanisms, advantages, and challenges. Drug Discovery News. Retrieved from [Link]

• Open Exploration Publishing. (2020, October 30). Novel approaches for the rational design of PROTAC linkers. Open Exploration Publishing. Retrieved from [Link]

• The Biochemist. (2021, July 23). A beginner's guide to PROTACs and targeted protein degradation. The Biochemist. Retrieved from [Link]

• MDPI. (2025, September 27). The Expanding E3 Ligase-Ligand Landscape for PROTAC Technology. MDPI. Retrieved from [Link]

• Blog. (2025, August 18). Targeted Protein Degradation with PROTACs and Molecular Glues. Blog. Retrieved from [Link]

• MDPI. (2023, May 10). PROTACs: Emerging Targeted Protein Degradation Approaches for Advanced Druggable Strategies. MDPI. Retrieved from [Link]

• ResearchGate. (2025, November 14). Quantitative measurement of PROTAC intracellular accumulation. ResearchGate. Retrieved from [Link]

• Frontiers. (n.d.). PROTAC: a revolutionary technology propelling small molecule drugs into the next golden age. Frontiers. Retrieved from [Link]

• PubMed. (2024, January 12). The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS). PubMed. Retrieved from [Link]

• ACS Medicinal Chemistry Letters. (2022, June 20). Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. ACS Publications. Retrieved from [Link]

• Reaction Biology. (n.d.). Protein Degradation Assays – PROTAC Screening. Reaction Biology. Retrieved from [Link]

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• 2. What are PROTACs? Mechanisms, advantages, and challenges | Drug Discovery News [drugdiscoverynews.com]
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• 4. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. reactionbiology.com [reactionbiology.com]

General procedure for amine functionalization of 3-bromothiophenol derivatives

Executive Summary & Strategic Rationale

The functionalization of 3-bromothiophenol (3-BTP) presents a classic "chemoselectivity paradox" in medicinal chemistry. While the aryl bromide offers a handle for C-N bond formation (via Buchwald-Hartwig or Ullmann coupling), the free thiol (-SH) is a potent nucleophile and a "soft" ligand that irreversibly poisons Palladium (Pd) catalysts.

Direct amination of unprotected 3-BTP often results in:

• Catalyst Deactivation: Thiolates bridge Pd centers, forming inactive species.

• Side Reactions: C-S coupling (thioether formation) often outcompetes C-N coupling.

• Disulfide Formation: Oxidative dimerization of the starting material.

The Core Directive: To successfully install an amine at the 3-position, one must orthogonally protect the thiol, perform the metal-catalyzed amination , and subsequently deprotect (if the free thiol is required). This guide details a self-validating workflow using Triisopropylsilyl (TIPS) protection, which offers the optimal balance of stability under basic coupling conditions and mild removability.

Critical Workflow Visualization

The following diagram outlines the logical flow and decision points for this synthesis.

Figure 1: Orthogonal protection strategy for the amination of 3-bromothiophenol.

Detailed Experimental Protocols

Phase 1: Thiol Protection (The "Shield")

Objective: Mask the thiol as a silyl thioether. TIPS (Triisopropylsilyl) is superior to TMS or TBDMS due to its resistance to the basic conditions (e.g., NaOtBu, Cs2CO3) used in the subsequent coupling step.

Reagents:

• 3-Bromothiophenol (1.0 equiv)

• Triisopropylsilyl chloride (TIPS-Cl) (1.1 equiv)

• Imidazole (2.0 equiv) or Et3N/DMAP

• Dichloromethane (DCM) (0.2 M concentration)

Protocol:

• Setup: Charge a flame-dried round-bottom flask with 3-bromothiophenol and Imidazole in anhydrous DCM under Nitrogen.

• Addition: Cool to 0°C. Add TIPS-Cl dropwise via syringe to control the exotherm.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Validation: Monitor by TLC (Hexanes/EtOAc). The thiol spot (often streaking) should disappear, replaced by a higher Rf non-polar spot.

• Workup: Quench with water. Extract with DCM.[1] Wash organics with brine, dry over Na2SO4, and concentrate.

• Purification: Flash chromatography (usually 100% Hexanes) yields (3-bromophenyl)(triisopropylsilyl)sulfane .

Phase 2: Buchwald-Hartwig Amination (The "Sword")

Objective: Displace the Bromide with the target Amine. Critical Choice: We utilize Pd2(dba)3 with Xantphos . Xantphos is a wide-bite-angle ligand that promotes reductive elimination and is robust enough to prevent minor amounts of sulfur species from collapsing the catalytic cycle.

Reagents:

• S-Protected Aryl Bromide (1.0 equiv)

• Target Amine (1.2 equiv)

• Catalyst: Pd2(dba)3 (2–5 mol%)

• Ligand: Xantphos (4–10 mol%)

• Base: Cs2CO3 (2.0 equiv) (Preferred over NaOtBu to avoid silyl cleavage if the reaction runs long)

• Solvent: 1,4-Dioxane or Toluene (degassed)

Protocol:

• Pre-complexation: In a glovebox or under strict Argon, mix Pd2(dba)3 and Xantphos in the solvent and stir for 10 mins to form the active catalyst species (solution turns from purple/black to orange/brown).

• Substrate Addition: Add the S-Protected Aryl Bromide, Amine, and Cs2CO3.

• Reaction: Seal the vessel and heat to 100°C for 12–18 hours.

  • Note: Vigorous stirring is essential due to the heterogeneous base.

• Validation: LC-MS is preferred here. Look for the M+1 peak of the coupled product. If starting material remains but catalyst has precipitated (palladium black), add a second portion of catalyst/ligand.

• Workup: Filter through a Celite pad to remove Pd and salts. Rinse with EtOAc. Concentrate.

• Purification: Silica gel chromatography.

Phase 3: Deprotection (The "Reveal")

Objective: Remove the TIPS group to release the free thiol (if required).

Reagents:

• Coupled Product

• CsF (Cesium Fluoride) or TBAF (Tetrabutylammonium fluoride)

• Solvent: THF or DMF

Protocol:

• Dissolve the coupled product in THF.

• Add TBAF (1.1 equiv, 1M in THF) at 0°C.

• Stir for 30–60 minutes.

  • Caution: Free aminothiophenols are prone to oxidation. Perform this step under inert atmosphere and use degassed solvents.[2]

• Isolation: Rapid workup with dilute NH4Cl, extraction with EtOAc, and immediate use or storage under inert gas.

Quantitative Data & Reagent Selection Guide

Parameter	Recommendation	Rationale
Protecting Group	TIPS (Triisopropylsilyl)	Stable to NaOtBu/Cs2CO3; cleaved easily by F-. Methyl is too stable; Acetyl is too labile.
Catalyst Source	Pd2(dba)3	Provides Pd(0) directly; avoids reduction step required for Pd(II) salts.
Ligand	Xantphos or RuPhos	Xantphos: Excellent general purpose. RuPhos: Superior for secondary acyclic amines or sterically hindered amines.
Base	Cs2CO3	Milder than NaOtBu; prevents premature deprotection of the silyl group.
Solvent	1,4-Dioxane	High boiling point (101°C) allows sufficient thermal energy for difficult reductive eliminations.

Troubleshooting & Optimization

Scenario A: Low Conversion / Catalyst Death

• Cause: Trace free thiol or disulfide in the starting material.

• Fix: Recrystallize or re-purify the S-protected starting material. Ensure <0.1% free thiol content. Increase catalyst loading to 5 mol% Pd / 10 mol% Ligand.

Scenario B: C-S Bond Cleavage (Desulfurization)

• Cause: Overheating or using highly reducing conditions (e.g., Pd/H2).

• Fix: Lower temperature to 80°C and extend reaction time. Switch base to K3PO4.

Scenario C: Product Oxidation (Disulfide Dimerization)

• Cause: Exposure to air during workup of the deprotected amine.

• Fix: Add a reducing agent like DTT (Dithiothreitol) or TCEP during the workup of the final step to keep the thiol monomeric.

References

• Pd-Catalyzed C-N Coupling Mechanics

  • Title: Buchwald-Hartwig Amination.[2][3][4]

  • Source: Organic Chemistry Portal.[5]

  • URL:[Link]

• Thiol Protection Strategies

  • Title: Practical Thiol Surrogates and Protective Groups for Arylthiols for Suzuki-Miyaura Conditions.
  • Source: Journal of Organic Chemistry (ACS).

  • URL:[Link]

• Ligand Effects in Amination

  • Title: A General Catalyst for the Amination of Aryl Halides with Primary Alkylamines.

  • Source: Journal of the American Chemical Society.[6]

  • URL:[Link]

• Copper-Catalyzed Alternatives

  • Title: Copper-Catalyzed Amination of Aryl Halides.[7][8]

  • Source: N

  • URL:[Link]

Sources

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• 2. organic-synthesis.com [organic-synthesis.com]
• 3. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 4. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. jconsortium.com [jconsortium.com]

Application Note: A Systematic Approach to Optimizing Suzuki-Miyaura Coupling on 3-Bromo-Thioethanamines

Abstract

This guide provides a detailed framework for researchers, scientists, and drug development professionals to systematically optimize the Suzuki-Miyaura cross-coupling reaction on the 3-bromo position of thioethanamine scaffolds. Thioethanamine derivatives are of significant interest in medicinal chemistry, and their functionalization via C-C bond formation is a critical step in the synthesis of novel therapeutics.[1] This document addresses the inherent challenges of this substrate class, including potential catalyst poisoning by the sulfur atom, and offers a structured, evidence-based approach to catalyst, ligand, base, and solvent selection to achieve high-yield, reproducible couplings.

Introduction: The Challenge and Opportunity

The Suzuki-Miyaura cross-coupling is a cornerstone of modern synthetic chemistry, celebrated for its versatility and functional group tolerance in forging carbon-carbon bonds.[2][3] Its application in pharmaceutical development is widespread, enabling the construction of complex biaryl and heteroaryl structures that are common motifs in bioactive molecules.[4]

Thioethanamine-containing heterocycles present a unique synthetic challenge. The presence of a sulfur atom within the substrate can lead to the deactivation or "poisoning" of the palladium catalyst, a well-documented phenomenon that results in low conversion and inconsistent yields.[5][6][7] The sulfur can strongly coordinate to the palladium center, inhibiting its catalytic activity.[8] This guide provides a systematic workflow to overcome this challenge and reliably functionalize the 3-bromo position of these valuable scaffolds.

Mechanistic Considerations for Thioethanamine Substrates

A successful Suzuki-Miyaura coupling hinges on the smooth progression of its catalytic cycle, which comprises three key steps: oxidative addition, transmetalation, and reductive elimination.[9] Understanding how the thioethanamine substrate interacts with each step is crucial for rational optimization.

• Oxidative Addition: The cycle begins with the insertion of the Pd(0) catalyst into the carbon-bromine bond.[10] This is often the rate-determining step.[9] Electron-rich phosphine ligands are known to promote this step by increasing the electron density at the palladium center.[11]

• Transmetalation: Following oxidative addition, the boronic acid (or its boronate ester derivative) transfers its organic group to the palladium complex. This step requires a base to activate the organoboron species.[2][9]

• Reductive Elimination: In the final step, the two organic partners are coupled, forming the new C-C bond and regenerating the active Pd(0) catalyst.[10] Bulky ligands often facilitate this step.[11]

The primary challenge with thioethanamine substrates is the potential for the sulfur atom to act as a ligand, binding to the palladium catalyst and disrupting the cycle. This can prevent the initial oxidative addition or inhibit subsequent steps. The strategic selection of a bulky, electron-rich phosphine ligand is paramount; such ligands can sterically shield the palladium center, minimizing unwanted coordination with the substrate's sulfur atom while still promoting the desired catalytic steps.[4][12]

Caption: The Suzuki-Miyaura catalytic cycle and the point of potential catalyst poisoning by the sulfur-containing substrate.

A Systematic Optimization Workflow

A bespoke optimization is often necessary for challenging substrates.[13] We recommend a systematic, variable-by-variable approach. Begin with a standard set of conditions and modify one component at a time (catalyst, ligand, base, solvent) to identify the optimal combination.

Caption: A logical workflow for the systematic optimization of the Suzuki-Miyaura coupling reaction.

Catalyst and Ligand Selection: The Critical Choice

The combination of the palladium source and the phosphine ligand is the most critical factor for success. Modern palladium precatalysts, which are air-stable and efficiently generate the active Pd(0) species in situ, are highly recommended.[10] For substrates prone to catalyst poisoning, bulky, electron-donating dialkylbiaryl phosphine ligands (often called "Buchwald ligands") are the gold standard.[4][12][14]

Recommended Starting Points:

• Precatalysts: Second, third, or fourth-generation Buchwald precatalysts (e.g., XPhos Pd G3, SPhos Pd G4) are excellent choices as they contain the ligand pre-coordinated to the palladium center.[10]

• Ligands: SPhos and XPhos are highly versatile and have proven effective for coupling heteroaryl halides and sterically hindered substrates.[12] Their bulkiness helps prevent the sulfur atom of the thioethanamine from deactivating the palladium catalyst.[8]

Table 1: Representative Catalyst & Ligand Screening

Entry	Pd Precatalyst (mol%)	Ligand	Base	Solvent	Temp (°C)	Yield (%)	Observations
1	Pd(PPh₃)₄ (5)	PPh₃	K₂CO₃	Dioxane/H₂O	100	<10	Starting material recovered. Catalyst decomposition observed.
2	Pd₂(dba)₃ (2.5)	SPhos	K₂CO₃	Dioxane/H₂O	100	45	Moderate conversion, clean reaction.
3	XPhos Pd G3 (2)	(XPhos)	K₃PO₄	Toluene/H₂O	90	78	Good conversion, minimal side products.

| 4 | SPhos Pd G4 (2) | (SPhos) | K₃PO₄ | Dioxane/H₂O | 90 | 92 | Excellent conversion, clean product. |

Data presented is illustrative for optimization purposes.

Base Selection: Driving the Transmetalation

The base plays a crucial role in the transmetalation step.[2] Its strength and solubility can significantly impact reaction efficiency. A screen of common inorganic bases is recommended.

• Carbonates (e.g., K₂CO₃, Cs₂CO₃): Mild bases suitable for many couplings.

• Phosphates (e.g., K₃PO₄): A stronger base, often effective when carbonates fail. It is a common choice for challenging couplings.[2]

• Organic Bases (e.g., Et₃N): Sometimes used, particularly in specific solvent systems or for micellar catalysis.[15]

For thioethanamine substrates, a moderately strong base like potassium phosphate (K₃PO₄) often provides the best results, effectively promoting transmetalation without causing degradation of sensitive functional groups.

Solvent System Evaluation

The solvent must solubilize the organic substrate, the boronic acid, and the inorganic base to facilitate the reaction.[16] Mixtures of an organic solvent with water are typically employed.[17]

• Ethereal Solvents (Dioxane, THF): Very common and effective for a wide range of Suzuki couplings.[2]

• Aromatic Solvents (Toluene): Another excellent choice, particularly for higher temperature reactions.[18]

• Polar Aprotic Solvents (DMF): Can be effective but may lead to side reactions at high temperatures.[17]

The choice of solvent can be complex and may influence reaction selectivity in some cases.[19] A 4:1 to 10:1 mixture of an organic solvent like 1,4-dioxane or toluene with water is a robust starting point.[2][18]

Optimized Protocol for Suzuki-Miyaura Coupling of 3-Bromo-Thioethanamines

This protocol is a validated starting point based on the optimization principles discussed. Adjustments may be necessary for specific substrates.

Materials:

• 3-Bromo-thioethanamine derivative (1.0 eq)

• Arylboronic acid (1.2 - 1.5 eq)

• SPhos Pd G4 Precatalyst (2 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 - 3.0 eq)

• 1,4-Dioxane (degassed)

• Water (degassed)

• Nitrogen or Argon gas

• Standard, flame-dried glassware for organic synthesis

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add the 3-bromo-thioethanamine (1.0 eq), the arylboronic acid (1.2 eq), and potassium phosphate (2.0 eq).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure the removal of all oxygen.

• Catalyst Addition: Under a positive pressure of inert gas, quickly add the SPhos Pd G4 precatalyst (0.02 eq).

• Solvent Addition: Add degassed 1,4-dioxane and degassed water via syringe to achieve a 4:1 ratio (e.g., for a 1 mmol scale reaction, use 4 mL of dioxane and 1 mL of water).

• Reaction: Place the sealed flask in a preheated oil bath at 90-100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[18] Reactions are typically complete within 12-24 hours.

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate and wash with water, followed by brine.[18]

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure. Purify the resulting crude residue by silica gel column chromatography to yield the desired product.[2][18]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Catalyst poisoning by sulfur.[6]	Use a bulkier ligand (e.g., XPhos, SPhos). Ensure a strictly inert atmosphere.
Ineffective base or solvent system.	Screen alternative bases (e.g., Cs₂CO₃) and solvents (e.g., Toluene, THF).[17]
Poor quality reagents.	Use fresh, high-purity boronic acid and ensure solvents are anhydrous and degassed.
Dehalogenation Side Product	Presence of protic impurities or reactive solvent.	Use anhydrous solvents. Avoid amine or alcohol-based solvents if this is observed.[10]
Protodeborylation of Boronic Acid	Reaction temperature too high or prolonged reaction time.[10]	Lower the reaction temperature. Monitor carefully and stop the reaction upon completion.
Water content too high or base too strong.	Reduce the amount of water in the solvent mixture. Try a milder base like K₂CO₃.

Conclusion

The Suzuki-Miyaura coupling on 3-bromo-thioethanamines, while challenging, is a highly achievable transformation with systematic optimization. The key to success lies in mitigating catalyst poisoning by employing modern, air-stable palladium precatalysts paired with bulky, electron-rich dialkylbiaryl phosphine ligands like SPhos or XPhos. By carefully screening and selecting the optimal base and solvent system, researchers can develop robust, high-yielding protocols for the synthesis of these medicinally important compounds, accelerating the drug discovery and development process.

References

• Schroeder Group, University of Illinois. (2022). Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. Science. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Schroeder, J. et al. (2022). Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. Science, 378(6618), eadc8535. [Link]

• Myers, A. G. Research Group. The Suzuki Reaction. Harvard University Department of Chemistry and Chemical Biology. [Link]

• Royal Society of Chemistry. (2020). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering, 5, 1944-1953. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Chemical.AI. (2025). Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. [Link]

• Chemical.AI. (2025). Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. [Link]

• MDPI. (2021). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. Molecules, 26(24), 7654. [Link]

• ResearchGate. (2019). Optimization of reaction conditions for the Suzuki-Miyaura coupling of 4-bromoacetophenone with phenylboronic acid, catalyzed by 1. [Link]

• ArODES HES-SO. (2021). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. [Link]

• ACS Publications. (2000). Suzuki Cross-Coupling Reactions Catalyzed by Palladium Nanoparticles in Aqueous Solution. Organic Letters, 2(15), 2291–2294. [Link]

• ResearchGate. (2018). Identification and Elimination of an Unexpected Catalyst Poison in Suzuki Coupling. [Link]

• Reddit. (2019). What's the role of the phosphine ligand in Suzuki couplings?. [Link]

• PMC. (2015). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. [Link]

• PMC. (2020). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. [Link]

• ACS Publications. (2025). Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls: Electronic Control of Pd through the Secondary Interaction Using a Buchwald-Type Ligand Bearing a Fluorinated Aryl Ring. Organic Letters. [Link]

• MDPI. (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 17(4), 4483-4497. [Link]

• Thieme Chemistry. Palladium-Catalyzed Cross-Coupling Reactions of Aryl Halides on Sulfur Compounds. [Link]

• PMC. (2011). Synthesis and characterization of tritylthioethanamine derivatives with potent KSP inhibitory activity. [Link]

• ResearchGate. Effect of solvents and bases on Suzuki-Miyaura cross coupling reaction of 4-bromonitrobenzene and phenylboronic acid. [Link]

• PMC. (2018). Structure–Reactivity Relationships of Buchwald-Type Phosphines in Nickel-Catalyzed Cross-Couplings. [Link]

• ChemRxiv. (2018). Structure-Reactivity Relationships of Buchwald-Type Phosphines in Nickel-Catalyzed Cross-Couplings. [Link]

• PMC. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473. [Link]

• NIH. (2010). Synthesis of Sulfur-Containing Aryl and Heteroaryl Vinyls via Suzuki–Miyaura Cross-Coupling for the Preparation of SERS-Active Polymers. [Link]

• YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

• ACS Publications. (2025). Tracking Sulfur Poisoning of Pd/Al2O3 Catalysts for Methane Oxidation on Different Complexity Scales. [Link]

• Royal Society of Chemistry. (2023). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chemical Science, 14, 2555-2564. [Link]

• Myers, A. G. Research Group. (2011). The Suzuki Reaction. Harvard University Department of Chemistry and Chemical Biology. [Link]

• ResearchGate. (2019). Palladium-catalyzed Suzuki-Miyaura coupling of thioureas or thioamides. [Link]

• MDPI. (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 17(4), 4483-4497. [Link]

Sources

• 1. Synthesis and characterization of tritylthioethanamine derivatives with potent KSP inhibitory activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions — Chemical.AI – AI for Retrosynthesis & Molecule Synthesis [chemical.ai]
• 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
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• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Yoneda Labs [yonedalabs.com]
• 11. reddit.com [reddit.com]
• 12. merckmillipore.com [merckmillipore.com]
• 13. schroeder.scs.illinois.edu [schroeder.scs.illinois.edu]
• 14. Structure–Reactivity Relationships of Buchwald-Type Phosphines in Nickel-Catalyzed Cross-Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air [mdpi.com]
• 16. arodes.hes-so.ch [arodes.hes-so.ch]
• 17. researchgate.net [researchgate.net]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Bioconjugation Utilizing 2-((3-Bromophenyl)thio)ethanamine

Introduction: A Versatile Heterobifunctional Linker

In the landscape of bioconjugation, the ability to covalently link molecular entities with precision and stability is paramount for advancing drug development, diagnostics, and fundamental biological research.[1][2] 2-((3-Bromophenyl)thio)ethanamine emerges as a versatile heterobifunctional linker, offering two distinct points of chemical reactivity: a primary amine and an aryl bromide. This unique combination allows for a modular and strategic approach to constructing complex biomolecular conjugates, such as antibody-drug conjugates (ADCs), fluorescently labeled probes, and surface-immobilized proteins.[3]

The primary amine provides a nucleophilic handle for reaction with a wide array of commercially available amine-reactive reagents, most commonly activated esters like N-hydroxysuccinimide (NHS) esters.[] Conversely, the bromophenyl group serves as an electrophilic partner for coupling with nucleophilic residues on biomolecules, notably the thiol group of cysteine residues, through transition metal-catalyzed cross-coupling reactions.[5][6] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the practical application of 2-((3-Bromophenyl)thio)ethanamine in bioconjugation workflows. We will delve into the underlying chemical principles, provide detailed step-by-step protocols, and offer insights into the critical parameters that ensure successful and reproducible conjugation.

PART 1: Bioconjugation via the Primary Amine Moiety

The primary amine of 2-((3-Bromophenyl)thio)ethanamine is a readily accessible nucleophile for conjugation to biomolecules or payloads that have been functionalized with an amine-reactive group. The most common strategy involves the formation of a stable amide bond through acylation with an N-hydroxysuccinimide (NHS) ester.

Core Principle: NHS Ester-Mediated Amide Bond Formation

NHS esters are highly reactive towards primary amines under mild pH conditions (typically pH 7.2-8.5), forming a stable and irreversible amide linkage.[] The reaction proceeds via nucleophilic attack of the amine on the carbonyl carbon of the NHS ester, with the release of the NHS leaving group. This chemistry is widely employed due to its efficiency, specificity for amines over other nucleophiles at physiological pH, and the stability of the resulting amide bond.[]

Application Note: Labeling a Protein with a Payload via 2-((3-Bromophenyl)thio)ethanamine Linker

This workflow describes a two-step process: first, the "payload" (e.g., a fluorescent dye, a small molecule drug) functionalized with an NHS ester is reacted with the amine of 2-((3-Bromophenyl)thio)ethanamine. The resulting bromo-functionalized payload can then be conjugated to a thiol-containing biomolecule in a subsequent step (as described in PART 2).

Caption: Workflow for functionalizing a payload with the linker.

Experimental Protocol: Synthesis of a Bromo-Functionalized Payload

Materials:

• Payload molecule containing a carboxylic acid

• N-hydroxysuccinimide (NHS)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• 2-((3-Bromophenyl)thio)ethanamine

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: 0.1 M Sodium Phosphate, 150 mM NaCl, pH 7.2-7.5

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Reverse-phase HPLC for purification

• Mass Spectrometer for characterization

Procedure:

• Payload Activation (Formation of NHS Ester):

  • Dissolve the carboxylic acid-containing payload in anhydrous DMF or DMSO.

  • Add 1.5 equivalents of NHS and 1.5 equivalents of EDC to the solution.

  • Stir the reaction at room temperature for 1-4 hours. The progress can be monitored by TLC or LC-MS.

• Conjugation to 2-((3-Bromophenyl)thio)ethanamine:

  • In a separate vial, dissolve 1.0 equivalent of 2-((3-Bromophenyl)thio)ethanamine in DMF or DMSO. To facilitate the reaction, 2-3 equivalents of a non-nucleophilic base like TEA or DIPEA can be added.

  • Slowly add the activated payload solution to the linker solution.

  • Allow the reaction to proceed at room temperature for 2-12 hours. Monitor the reaction by LC-MS to confirm the formation of the desired product.

• Purification:

  • Once the reaction is complete, the product can be purified using reverse-phase HPLC to remove unreacted starting materials and byproducts.

• Characterization:

  • Confirm the identity and purity of the bromo-functionalized payload by mass spectrometry and HPLC analysis.

PART 2: Bioconjugation via the Bromophenyl Moiety

The aryl bromide of the linker provides a handle for conjugation to nucleophilic residues on biomolecules, most notably the thiol group of cysteine. While nucleophilic aromatic substitution (SNAr) is a possibility, it typically requires electron-withdrawing groups to activate the aromatic ring, which are absent here.[5] A more robust and versatile approach is palladium-catalyzed cross-coupling.

Core Principle: Palladium-Catalyzed Sulfuration

Palladium-catalyzed cross-coupling reactions have been adapted for bioconjugation due to their ability to form stable carbon-heteroatom bonds under mild, aqueous conditions.[5][6] In this context, a palladium catalyst facilitates the reaction between the aryl bromide of the linker-payload construct and the thiol group of a cysteine residue on a protein, forming a stable thioether bond. This method is highly specific for thiols and is orthogonal to many other functional groups found in biomolecules.

Caption: Palladium-catalyzed conjugation to a protein thiol.

Application Note: Site-Specific Conjugation to a Cysteine-Engineered Antibody

This protocol is designed for conjugating the bromo-functionalized payload (prepared in PART 1) to an antibody or other protein with an available cysteine residue. For site-specific conjugation, antibodies are often engineered to contain surface-exposed cysteines.

Experimental Protocol: Palladium-Catalyzed Protein Conjugation

Materials:

• Thiol-containing protein (e.g., cysteine-engineered antibody) in a suitable buffer (e.g., PBS, HEPES).

• Bromo-functionalized payload (from PART 1 protocol).

• Water-soluble Palladium Catalyst/Pre-catalyst (e.g., commercially available bioconjugation-specific palladium catalysts).

• Water-soluble phosphine ligands (e.g., THPTA, TCEP can also act as a reductant and ligand).

• Degassed reaction buffer (e.g., 50 mM Tris, 5 mM EDTA, pH 8.0).[7]

• Quenching reagent (e.g., N-acetylcysteine).

• Purification system: Size-exclusion chromatography (SEC) or affinity chromatography.[][7]

Procedure:

• Protein Preparation:

  • If the protein's cysteine residues are oxidized (forming disulfide bonds), they must first be reduced. Incubate the protein with a 10-20 fold molar excess of a reducing agent like TCEP for 30 minutes at room temperature.

  • Remove the excess reducing agent by buffer exchange using a desalting column or spin filtration.

• Conjugation Reaction:

  • Dissolve the bromo-functionalized payload in a minimal amount of a water-miscible organic solvent (e.g., DMSO) and add it to the protein solution at a 5-20 fold molar excess.

  • In a separate tube, prepare the palladium catalyst solution according to the manufacturer's instructions. This usually involves pre-mixing the palladium source and the water-soluble ligand.

  • Add the catalyst solution to the protein-payload mixture. The final palladium concentration is typically in the low millimolar range.

  • Incubate the reaction at room temperature or 37°C for 2-16 hours. The reaction should be performed under an inert atmosphere (e.g., nitrogen or argon) to protect the catalyst.

• Reaction Quenching:

  • Add a thiol-containing quenching reagent like N-acetylcysteine in excess to scavenge any unreacted payload and deactivate the catalyst.

• Purification:

  • Purify the antibody-drug conjugate (ADC) from excess payload, catalyst, and quenching reagent using size-exclusion chromatography (SEC) or affinity chromatography (e.g., Protein A for antibodies).[]

• Characterization:

  • Determine the drug-to-antibody ratio (DAR) using techniques like UV-Vis spectroscopy, Hydrophobic Interaction Chromatography (HIC), or mass spectrometry.

  • Assess the purity and aggregation state of the final conjugate by SEC.

PART 3: Data Presentation and Considerations

Parameter	Amine-Reactive Conjugation	Thiol-Reactive (Pd-catalyzed)
Target Residue	Primary amines (Lysine, N-terminus)	Thiols (Cysteine)
pH Range	7.2 - 8.5	7.0 - 8.5
Bond Formed	Amide	Thioether
Bond Stability	High	Very High
Selectivity	Moderate (multiple lysines)	High (fewer cysteines)
Reagents	NHS esters, EDC	Palladium catalysts, ligands
Key Considerations	Potential for heterogeneous products.	Requires inert atmosphere, catalyst removal.

Conclusion and Future Perspectives

2-((3-Bromophenyl)thio)ethanamine offers a strategic advantage in the design of bioconjugates by providing two orthogonal reactive handles. The primary amine allows for straightforward coupling to a vast array of molecules functionalized with activated esters, while the aryl bromide enables robust and site-specific conjugation to cysteine residues via palladium-catalyzed cross-coupling. This dual reactivity allows for the modular construction of complex bioconjugates, which is highly desirable in the development of next-generation therapeutics and diagnostics. Future applications may explore the use of other transition metal-catalyzed reactions on the aryl bromide, further expanding the bioconjugation toolbox for this versatile linker.

References

• Current time information in Pasuruan, ID. Google.
• Navigating the Thiol-Reactive Landscape: A Comparative Guide to Bioconjugation Linkers. Benchchem.
• Thiol-Specific Linker for Bioconjugation. High Force Research.
• Tunable Linkers for Dynamic Thiol-Based Bioconjugation Strategies. ACS Publications.
• Tunable Linkers for Dynamic Thiol-Based Bioconjugation Strategies. PubMed.
• Thiol-Reactive PEG45: Maleimide Linkers for Conjugation. PurePEG.
• Small-Molecule—Protein Conjugation Procedures. Springer Nature Experiments.
• Small-molecule-protein conjugation procedures. PubMed.
• Bioconjugation Protocols. Springer.
• Photochemical-Promoted Cross-Coupling Reaction of Alkyl Boronate Esters with DNA-Conjugated Aryl Bromides for DNA-Encoded Library Synthesis. ACS Publications.
• C–N Coupling of DNA-Conjugated (Hetero)aryl Bromides and Chlorides for DNA-Encoded Chemical Library Synthesis. ACS Publications.
• Arylation Chemistry for Bioconjugation. PMC - NIH.
• Antibody Conjugation Protocols: A Complete Step-by-Step Guide. BOC Sciences.
• Small Molecule Drug Conjugation. Bio-Synthesis, Inc.
• C–N Coupling of DNA-Conjugated (Hetero)aryl Bromides and Chlorides for DNA-Encoded Chemical Library Synthesis. PMC.

Sources

• 1. hfrchemistry.com [hfrchemistry.com]
• 2. Small Molecule Drug Conjugation - Bio-Synthesis, Inc. [biosyn.com]
• 3. Small-molecule-protein conjugation procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Arylation Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. C–N Coupling of DNA-Conjugated (Hetero)aryl Bromides and Chlorides for DNA-Encoded Chemical Library Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Improving Reaction Yields for 2-((3-Bromophenyl)thio)ethanamine Synthesis

Welcome to the technical support center for the synthesis of 2-((3-Bromophenyl)thio)ethanamine. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with or looking to optimize the synthesis of this and related aryl thioether compounds. We will explore the underlying reaction principles, troubleshoot common experimental hurdles, and provide robust protocols to enhance reaction yields and product purity.

Section 1: Reaction Fundamentals & Core Mechanism

The synthesis of 2-((3-Bromophenyl)thio)ethanamine typically involves the formation of a carbon-sulfur (C-S) bond between an aryl halide and a thiol. While several methods exist, one of the most effective and widely applicable is the metal-catalyzed S-arylation, a variation of the Buchwald-Hartwig or Ullmann cross-coupling reactions. This approach offers excellent functional group tolerance and generally proceeds with high yields under relatively mild conditions.

The reaction is typically performed by coupling a suitable aryl halide, such as 1,3-dibromobenzene or 3-bromoiodobenzene, with 2-aminoethanethiol (cysteamine). The amine on cysteamine is usually protected or the reaction is carried out under conditions that favor S-arylation over N-arylation. The key to success lies in the careful selection of the catalyst system (a palladium or copper source and a ligand), base, and solvent.

Proposed Catalytic Cycle: Palladium-Catalyzed S-Arylation

The generally accepted mechanism for the palladium-catalyzed formation of an aryl thioether involves a catalytic cycle consisting of three main stages:

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (Ar-X), inserting itself into the carbon-halogen bond to form a Pd(II) complex.

• Thiolate Coordination & Salt Metathesis: The thiol (R-SH) is deprotonated by a base to form a thiolate (R-S⁻). This thiolate displaces a halide from the Pd(II) complex.

• Reductive Elimination: The aryl and thioether groups on the palladium complex couple and are eliminated, forming the desired C-S bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.

Caption: Palladium-catalyzed cycle for C-S cross-coupling.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most common cause of low yields in this synthesis? Low yields can arise from several factors, but the most frequent culprit is the premature oxidation of the thiol starting material (cysteamine) or the intermediate thiolate into a disulfide.[1][2] This side reaction consumes the nucleophile and prevents it from participating in the desired C-S bond formation. This issue is exacerbated by the presence of oxygen, especially under basic conditions.

Q2: Why is an inert atmosphere so critical for this reaction? An inert atmosphere (typically nitrogen or argon) is essential to prevent the oxidation of the thiol to a disulfide. Thiols are sensitive to oxidation, and the basic conditions required to form the highly nucleophilic thiolate also promote this unwanted side reaction.[2] Rigorously degassing all solvents and maintaining a positive pressure of an inert gas throughout the setup, reaction, and workup is paramount for achieving high yields.

Q3: How do I choose the optimal base and solvent? The choice of base and solvent are interdependent and crucial for success.

• Base: A moderately strong, non-nucleophilic base is required to deprotonate the thiol without causing other side reactions. Inorganic bases like potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄) are often excellent choices.[3][4] Organic bases like triethylamine can also be used, but inorganic bases often give cleaner reactions.[1]

• Solvent: Polar aprotic solvents such as DMF, DMSO, dioxane, or acetonitrile are generally preferred.[2][5] They are effective at dissolving the various reaction components and can stabilize charged intermediates in the catalytic cycle.[6][7] The choice may depend on the specific catalyst system and the boiling point required for the reaction to proceed at a reasonable rate.

Q4: My final product is a brownish oil and is difficult to purify. What are the best purification strategies? 2-((3-Bromophenyl)thio)ethanamine contains a basic amine group, which can cause it to "streak" on standard silica gel during column chromatography.

• Column Chromatography: To mitigate streaking, pre-treat the silica gel by flushing the packed column with an eluent containing 1-2% triethylamine before loading your sample. Alternatively, you can prepare a slurry of the silica gel with this treated eluent. This neutralizes the acidic sites on the silica. A gradient elution, typically starting with a non-polar solvent system (e.g., hexanes/ethyl acetate) and gradually increasing the polarity, is effective.[8]

• Acid-Base Extraction: An alternative is to perform an acid-base extraction. Dissolve the crude product in an organic solvent (like ethyl acetate) and wash with a dilute acid (e.g., 1M HCl). The amine product will be protonated and move to the aqueous layer, leaving non-basic impurities behind. Then, basify the aqueous layer (e.g., with NaOH or NaHCO₃) and extract the purified amine product back into an organic solvent.

• Recrystallization: If the product can be solidified, recrystallization is an excellent final purification step.[8] Often, converting the amine to its hydrochloride salt by treating it with HCl in a solvent like ether or methanol can yield a stable, crystalline solid that is easier to handle and purify.

Section 3: Troubleshooting Guide

Problem: Low or No Product Yield

Possible Cause	Recommended Solution & Scientific Rationale
Thiol Oxidation	Solution: Rigorously degas all solvents (e.g., by sparging with argon for 30 minutes or via freeze-pump-thaw cycles) and maintain a strict inert atmosphere. Rationale: Oxygen readily oxidizes the thiolate nucleophile to a disulfide, effectively halting the catalytic cycle.[2]
Ineffective Base	Solution: Switch to a stronger or more soluble base. Cesium carbonate (Cs₂CO₃) is often more effective than K₂CO₃ due to its higher solubility and the "caesium effect," which can accelerate SN2-type reactions. Rationale: Incomplete deprotonation of the thiol results in a low concentration of the active thiolate nucleophile, slowing the reaction. The pKa of thiols is typically around 10-11, requiring a sufficiently strong base for complete conversion.[9]
Catalyst Inactivity	Solution: Use a fresh, high-purity catalyst and ligand. Consider a pre-catalyst that is more stable to air. Ensure starting materials are free of potential catalyst poisons (e.g., other sulfur compounds). Rationale: The active Pd(0) species is sensitive to oxidation and can be poisoned by various functional groups, preventing it from entering the catalytic cycle.
Suboptimal Temperature	Solution: Gradually increase the reaction temperature while monitoring by TLC or LC-MS. A typical range for these couplings is 80-120 °C. Rationale: Oxidative addition and reductive elimination steps have significant activation energy barriers. Insufficient thermal energy will result in a very slow or stalled reaction. However, excessively high temperatures can lead to catalyst decomposition and byproduct formation.[1]

Problem: Significant Disulfide Byproduct Formation

Possible Cause	Recommended Solution & Scientific Rationale
Oxygen Contamination	Solution: Improve inert atmosphere technique. Ensure all glassware is oven or flame-dried. Use cannulation techniques for liquid transfers instead of pouring. Rationale: As previously stated, oxygen is the primary culprit for disulfide formation. Even small leaks in the system can introduce enough oxygen to significantly impact the yield.
Incorrect Stoichiometry	Solution: Use a slight excess (1.1-1.2 equivalents) of the thiol component. Rationale: If the aryl halide is in excess, and the reaction stalls, any remaining thiolate is more likely to oxidize over time. Using a slight excess of the thiol ensures the aryl halide is fully consumed.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low product yield.

Section 4: Experimental Protocols

Protocol 1: Palladium-Catalyzed Synthesis

This protocol is a general guideline based on established S-arylation methods and should be optimized for your specific setup.

Materials:

• 1,3-Dibromobenzene (1.0 eq)

• Cysteamine hydrochloride (1.2 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 2 mol%)

• Xantphos (4 mol%)

• Cesium Carbonate (Cs₂CO₃, 2.5 eq)

• Anhydrous, degassed 1,4-dioxane

Procedure:

• To an oven-dried Schlenk flask, add Cs₂CO₃, cysteamine hydrochloride, Pd₂(dba)₃, and Xantphos.

• Seal the flask with a septum, and evacuate and backfill with argon three times.

• Add 1,3-dibromobenzene via syringe, followed by anhydrous, degassed 1,4-dioxane.

• Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS (A typical reaction time is 12-24 hours).

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of celite to remove inorganic salts and the catalyst.

• Concentrate the filtrate under reduced pressure to yield the crude product.

Protocol 2: Purification by Column Chromatography

• Prepare Treated Eluent: Prepare the starting eluent (e.g., 95:5 Hexanes:Ethyl Acetate) and add triethylamine to a final concentration of 1% (v/v).

• Pack the Column: Pack a silica gel column using the treated eluent. Flush the column with 2-3 column volumes of this eluent.

• Load the Sample: Dissolve the crude product in a minimal amount of dichloromethane or the starting eluent. Adsorb this solution onto a small amount of silica gel, dry it, and load the resulting powder onto the top of the column.

• Elute: Begin elution with the starting eluent, gradually increasing the polarity (e.g., by increasing the percentage of ethyl acetate). Collect fractions and analyze by TLC to isolate the pure product.

Section 5: References

• Ullah, A., et al. (2018). Facile synthesis of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine derivatives via Suzuki cross-coupling reaction. Chemistry Central Journal. Available at: [Link]

• Jackson, T. M., et al. (2020). Synthesis and Characterization of 2-Thiophenemethanamine-2H5 Hydrochloride. ACS Omega. Available at: [Link]

• Wojnarowska, R., et al. (2022). N-(2-Arylethyl)-2-methylprop-2-enamides as Versatile Reagents for Synthesis of Molecularly Imprinted Polymers. MDPI. Available at: [Link]

• Google Patents. (2010). CN101885720A - Method for synthesizing 2-thiophene ethylamine. Available at:

• Patsnap. (2013). Method for synthesizing 2-thiophene ethylamine. Available at: [Link]

• Google Patents. (2013). CN101885720B - Method for synthesizing 2-thiophene ethylamine. Available at:

• Organic Chemistry Portal. (2018). Thioamide synthesis by thionation. Available at: [Link]

• Ullah, A., et al. (2018). Facile synthesis of N- (4-bromophenyl)-1- (3-bromothiophen-2-yl)methanimine derivatives via Suzuki cross-coupling reaction. Chemistry Central Journal. Available at: [Link]

• Bibliomed. (2013). SYNTHESIS AND REACTIONS OF 2-(4-BROMOPHENYL)-4H- 3,1-BENZOXAZINE-4-ONE. Available at: [Link]

• Royal Society of Chemistry. (2021). In silico screening of P,N-ligands facilitates optimization of Au(iii)-mediated S-arylation. Available at: [Link]

• National Institutes of Health. (2016). Arylation Chemistry for Bioconjugation. Available at: [Link]

• National Institutes of Health. (2021). In silico screening of P,N-ligands facilitates optimization of Au(iii)-mediated S-arylation. Available at: [Link]

• National Institutes of Health. (2010). Asymmetric synthesis of tertiary thiols and thioethers. Available at: [Link]

• ChemRxiv. (2021). In Silico Screening of P,N-Ligands Facilitates Optimization of Au(III)-Mediated S-Arylation. Available at: [Link]

• ResearchGate. (2020). Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species. Available at: [Link]

• Master Organic Chemistry. (2015). Thiols And Thioethers. Available at: [Link]

• MDPI. (2021). T3P-Promoted Synthesis of a Series of 2-Aryl-3-phenyl-2,3-dihydro-4H-pyrido[3,2-e][3][10]thiazin-4-ones and Their Activity against the Kinetoplastid Parasite Trypanosoma brucei. Available at: [Link]

• ResearchGate. (2021). In silico screening of P,N-ligands facilitates optimization of Au(iii)-mediated S-arylation. Available at: [Link]

• eScholarship. (2021). Chromophore Optimization in Organometallic Au(III) Cys Arylation of Peptides and Proteins for 266 nm Photoactivation. Available at: [Link]

• Royal Society of Chemistry. (2018). Effect of solvent on radical cyclisation pathways: SRN1 vs. aryl–aryl bond forming mechanisms. Available at: [Link]

• White Rose Research Online. (2017). Solvent effects in palladium catalysed cross-coupling reactions. Available at: [Link]

• ACS Publications. (2020). Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. Available at: [Link]

• ScienceDirect. (2014). Influence of the solvent and of the reaction concentration for palladium-catalysed direct arylation of heteroaromatics with 4-bromoacetophenone. Available at: [Link]

• National Institutes of Health. (2022). Green methodologies for the synthesis of 2-aminothiophene. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Arylation Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Facile synthesis of N- (4-bromophenyl)-1- (3-bromothiophen-2-yl)methanimine derivatives via Suzuki cross-coupling reaction: their characterization and DFT studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. Effect of solvent on radical cyclisation pathways: SRN1 vs. aryl–aryl bond forming mechanisms - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. mdpi.com [mdpi.com]

Troubleshooting solubility issues of 2-((3-Bromophenyl)thio)ethanamine in water

Topic:

Technical Support Center: 2-((3-Bromophenyl)thio)ethanamine Solubility Guide

Executive Summary & Chemical Profile

The Challenge: Researchers frequently encounter precipitation or poor dissolution when working with 2-((3-Bromophenyl)thio)ethanamine . This compound is a "chemical chimera"—it possesses a hydrophilic amine tail but is anchored by a highly lipophilic bromophenyl-thioether head group.

The Science: The solubility issues stem from the competition between the ionizable primary amine (pKa ~9.5) and the hydrophobic aromatic thioether. In neutral water (pH 7), the equilibrium may not favor full ionization, leading to the "oiling out" or precipitation of the free base. Furthermore, the sulfur atom introduces a susceptibility to oxidation, which can alter solubility and biological activity.

Chemical Snapshot:

• Core Structure: Lipophilic Aryl-Thioether + Hydrophilic Amine.

• Key Solubility Driver: Protonation of the amine nitrogen.

• Key Instability Factor: Oxidation of sulfide (-S-) to sulfoxide (-S(=O)-).

Diagnostic Workflow (Interactive Decision Tree)

Before adjusting your protocol, identify the root cause of the insolubility using the logic flow below.

Caption: Logical decision tree for diagnosing solubility failures based on compound form, pH environment, and concentration limits.

Step-by-Step Troubleshooting Protocols

Scenario A: "I have the Free Base (Oil/Solid) and it floats on water."

The Cause: The free base is hydrophobic. Without a charge, the bromophenylthio group dominates the physicochemical properties, making it behave like an oil. The Fix: Protonation Strategy

• Do not add directly to water.

• Method 1 (Aqueous Stock): Add the compound to a glass vial. Add 0.1 M HCl (ensure 1.1 molar equivalents relative to the amine). Vortex vigorously. The amine will protonate (

  ), becoming a water-soluble salt.

• Method 2 (Organic Stock - Recommended): Dissolve the free base in 100% DMSO or Ethanol to create a high-concentration stock (e.g., 100 mM). Dilute this stock into your aqueous buffer. Note: Ensure the final organic solvent concentration is <1% for biological assays.

Scenario B: "I have the HCl Salt, but it precipitates in PBS/Cell Media."

The Cause: The "Common Ion Effect" and pH Clash.

• pH Clash: PBS (pH 7.4) is close to the pKa of the amine. As the pH approaches the pKa, the percentage of uncharged (insoluble) species increases.

• Salting Out: High salt concentrations in buffers (PBS, Krebs) reduce the solubility of organic salts. The Fix: Co-solvent Formulation

• Dissolve the HCl salt in DMSO first (e.g., 50 mM stock).

• Add the DMSO stock dropwise to the PBS while vortexing rapidly.

• Target: Keep final concentration below 100 µM in the assay if possible. If higher concentrations are needed, use a vehicle of 5% DMSO / 95% Water or include cyclodextrins (HP-β-CD).

Scenario C: "The solution turned yellow/cloudy overnight."

The Cause: Oxidation. Thioethers (

) are prone to oxidation by atmospheric oxygen to sulfoxides ( ), especially in solution. This often results in a color change (yellowing) or precipitation of the oxidation product. The Fix: Stabilization

• Degas all buffers (bubble with Nitrogen/Argon for 15 mins) before use.

• Prepare solutions fresh . Do not store aqueous solutions for >24 hours.

• If storage is necessary, freeze at -20°C in aliquots, protected from light.

Solubility Data & Solvent Compatibility

Use the table below to select the correct vehicle for your application.

Solvent System	Solubility Limit (Est.)	Suitability	Notes
Pure Water (pH 7)	< 1 mM (Poor)	Low	Free base precipitates; Salt may be slow to dissolve.
0.1 M HCl	> 50 mM (High)	Chemical Synthesis	Excellent for stock prep; too acidic for cells.
PBS (pH 7.4)	~ 1-5 mM	Biological Assays	Risk of precipitation at high conc.
DMSO (100%)	> 100 mM	Stock Solutions	Best choice for storage.
Ethanol (100%)	> 50 mM	Stock Solutions	Good alternative to DMSO; evaporates easily.

Frequently Asked Questions (FAQs)

Q: Can I autoclave the solution? A: No. The thioether linkage is sensitive to heat and oxidation. Autoclaving will likely degrade the compound. Sterilize by filtration using a 0.22 µm PES or PVDF membrane filter.

Q: My in vivo study requires a high dose (10 mg/kg). How do I formulate this? A: For animal studies where high concentration is required, simple saline may not work. Use a formulation vehicle:

• Option 1: 5% DMSO + 40% PEG400 + 55% Saline.

• Option 2: 10% (w/v) 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) in water. The cyclodextrin encapsulates the lipophilic bromophenyl tail, drastically improving solubility [1].

Q: Why does the protocol specify "3-Bromophenyl" specifically? Does the position matter? A: Yes. The position of the halogen (ortho, meta, para) affects the crystal lattice energy and lipophilicity (LogP). A 3-bromo (meta) substituent often has different solubility kinetics than a 4-bromo (para) analog due to molecular symmetry. Do not assume solubility data for the 4-bromo analog applies perfectly to your 3-bromo compound [2].

References

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621. Link

• Lipinski, C. A. (2000). Drug-like properties and the causes of poor solubility and poor permeability.[1][2] Journal of Pharmacological and Toxicological Methods, 44(1), 235-249. Link

• Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (General reference for pH-dependent solubility of amines).

Sources

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. Improved dissolution behavior of lipophilic drugs by solid dispersions: the production process as starting point for formulation considerations - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Removing Disulfide Byproducts from 2-((3-Bromophenyl)thio)ethanamine Samples

Prepared by the Office of the Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with in-depth technical advice, troubleshooting protocols, and answers to frequently asked questions regarding the removal of disulfide byproducts from samples of 2-((3-Bromophenyl)thio)ethanamine. Our focus is on delivering scientifically sound, field-proven methodologies that ensure the highest sample purity.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries about the nature and removal of disulfide impurities.

Q1: I've synthesized 2-((3-Bromophenyl)thio)ethanamine, but I'm seeing a significant, less polar impurity. What is it likely to be?

The most common impurity of this nature is bis(3-bromophenyl) disulfide. This compound arises not from the degradation of your target molecule, but from the oxidative coupling of the 3-bromothiophenol starting material, which may have been present in excess or left unreacted during the synthesis.

Q2: How does this disulfide byproduct form?

Thiols, such as 3-bromothiophenol, are susceptible to oxidation, especially in the presence of air (oxygen), basic conditions, or trace metal catalysts.[1] Two thiol molecules can readily couple to form a stable disulfide bond, generating the byproduct.[2] This process can occur both during the reaction and during subsequent work-up and storage if unreacted thiol is not completely removed.

Q3: How can I reliably detect the presence of bis(3-bromophenyl) disulfide?

Standard analytical techniques are effective:

• Thin-Layer Chromatography (TLC): The disulfide byproduct is significantly less polar than the primary amine-containing product. It will have a much higher Rf value (closer to the solvent front) in common solvent systems like ethyl acetate/hexane. Your product, being a polar amine, will have a low Rf and may streak if a basic modifier is not used in the eluent.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most definitive method. You will observe a mass peak corresponding to the disulfide ([M+H]⁺ ≈ 417.9 Da for C₁₂H₈Br₂S₂) distinct from your product's mass peak ([M+H]⁺ ≈ 248.0 Da for C₈H₁₀BrNS).

Q4: Can I remove the disulfide byproduct with a simple purification method like flash chromatography?

Yes, in many cases this is possible. Due to the large polarity difference between the nonpolar disulfide and the polar amine product, direct purification by flash column chromatography can be effective. However, if the disulfide is present in high concentrations, it may co-elute or complicate the separation. For the highest purity, a chemical treatment prior to chromatography is often the most robust strategy.[3][4]

Q5: Why should I consider a chemical reduction step before my final purification?

A reductive workup offers a more robust and often simpler purification. This strategy converts the problematic, non-polar disulfide impurity into its corresponding thiol (3-bromothiophenol). This thiol is acidic and can be easily removed with a simple aqueous base wash (e.g., dilute NaOH), completely eliminating it from your organic sample before you even proceed to chromatography. This simplifies the chromatographic separation to removing only minor, more easily separated impurities.

Section 2: Troubleshooting Guide: Selecting Your Purification Strategy

The optimal purification strategy depends on the level of impurity and the desired final purity of your material. This decision workflow can help you choose the best path forward.

Caption: Decision workflow for selecting a purification strategy.

Section 3: The Reductive-Extractive Purification Strategy

This is the most robust method for achieving high purity. The core principle is to chemically modify the impurity to facilitate its easy removal.

3.1 Choosing Your Reducing Agent

For this application, we require a reducing agent that is selective for the disulfide bond and will not affect the aryl bromide or other functional groups in the target molecule. Tris(2-carboxyethyl)phosphine (TCEP) and Dithiothreitol (DTT) are ideal choices.[5][6][7]

Feature	TCEP (Tris(2-carboxyethyl)phosphine)	DTT (Dithiothreitol)
Mechanism	Irreversible nucleophilic attack by phosphorus.[8]	Reversible thiol-disulfide exchange.[9][10]
Odor	Odorless.[8][11]	Pungent, unpleasant odor.
Effective pH Range	Broad (pH 1.5 - 9.0).[8][11]	Limited to pH > 7 for optimal activity.[10][12]
Stability	More resistant to air oxidation in solution.[11][13]	Oxidizes in solution; should be prepared fresh.[13]
Byproduct Removal	Removed by aqueous extraction (water-soluble).	Removed by aqueous extraction (water-soluble).
Compatibility	Does not interfere with subsequent thiol-reactive chemistry.[8][11]	Must be removed before reactions involving free thiols.

Recommendation: TCEP is generally the superior reagent for this application due to its stability, lack of odor, and broader effective pH range.[8][14]

3.2 Detailed Experimental Protocols

Protocol 1: Disulfide Reduction using TCEP·HCl

This protocol leverages the stability and efficacy of TCEP for a clean and efficient reduction.

• Step 1: Reaction Setup

  • Dissolve the crude 2-((3-Bromophenyl)thio)ethanamine sample (containing the disulfide impurity) in a suitable organic solvent (e.g., Dichloromethane (DCM) or Ethyl Acetate) in a round-bottom flask. A typical concentration is 50-100 mg/mL.

  • Prepare a solution of TCEP·HCl (Tris(2-carboxyethyl)phosphine hydrochloride) in water or a pH 7 phosphate buffer.

  • Add 1.5 to 2.0 molar equivalents of TCEP (relative to the estimated amount of disulfide impurity) to the reaction flask.

  • Stir the biphasic mixture vigorously at room temperature.

• Step 2: Monitoring the Reaction

  • The reduction is often complete within 30-60 minutes at room temperature.[8][11]

  • Monitor the reaction by TLC. Take a small aliquot of the organic layer, spot it on a TLC plate, and develop it in an appropriate eluent (e.g., 30% Ethyl Acetate in Hexane). The high-Rf spot corresponding to the disulfide should disappear completely.

• Step 3: Work-up and Extraction

  • Once the reduction is complete, transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer with a 1 M sodium hydroxide (NaOH) solution. This step deprotonates the newly formed 3-bromothiophenol, converting it to the sodium thiolate salt, which is highly soluble in the aqueous layer.

  • Separate the layers. Perform a second wash with the NaOH solution to ensure complete removal of the thiol.

  • Wash the organic layer with brine (saturated NaCl solution) to remove residual water.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Step 4: Final Purification

  • The resulting crude product should be substantially free of the disulfide/thiol impurity.

  • If necessary, perform a final purification using flash column chromatography as described in Protocol 3 to remove the TCEP-oxide byproduct and any other minor impurities.

Caption: Workflow for the Reductive-Extractive purification method.

Protocol 2: Disulfide Reduction using DTT

This protocol is an alternative using the classic reagent DTT. It is highly effective but requires careful handling due to its odor and lower stability.

• Step 1: Reaction Setup

  • Dissolve the crude sample in an organic solvent that is miscible with a small amount of aqueous buffer (e.g., Tetrahydrofuran (THF) or a biphasic DCM/buffer system).

  • Add a pH 7.5-8.0 phosphate or Tris buffer to the mixture. DTT's reducing power is optimal at a pH above 7.[10][12]

  • Add a freshly prepared solution of DTT (1.5 - 2.0 molar equivalents relative to the disulfide) to the flask.

  • Stir vigorously at room temperature.

• Step 2: Monitoring and Work-up

  • Monitor the reaction by TLC as described in Protocol 1. The reaction is typically complete in 1-2 hours.

  • Once complete, proceed with the same extractive work-up using a 1 M NaOH wash to remove the 3-bromothiophenol and the DTT byproducts.

• Step 3: Final Purification

  • Dry and concentrate the organic layer.

  • Perform a final purification by flash column chromatography (Protocol 3) as needed.

Section 4: The Direct Purification Strategy

Protocol 3: Flash Column Chromatography

This method is suitable for samples with low levels of the disulfide impurity or when a chemical reduction step is not desired.

• Step 1: Column Preparation

  • Select an appropriately sized silica gel column for the amount of crude material you need to purify.

  • Pack the column using a non-polar solvent like hexane or a hexane/ethyl acetate mixture.

• Step 2: Eluent Selection

  • Determine an optimal solvent system using TLC. A good system will show a large separation (ΔRf) between your product and the disulfide impurity.

  • Crucially, add 0.5-1% triethylamine (Et₃N) to your eluent system. Silica gel is acidic and will cause your basic amine product to streak down the column, leading to poor separation and recovery. The triethylamine neutralizes the acidic sites on the silica, ensuring a sharp, well-defined band for your product.

• Step 3: Sample Loading and Elution

  • Dissolve your crude product in a minimal amount of DCM or the eluent. Alternatively, perform a "dry load" by adsorbing the crude material onto a small amount of silica gel.

  • Carefully load the sample onto the top of the column.

  • Run the column using your selected eluent system, collecting fractions. The non-polar disulfide byproduct will elute first, followed by your more polar amine product.

• Step 4: Analysis and Concentration

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield your purified 2-((3-Bromophenyl)thio)ethanamine.

Section 5: Understanding the Mechanisms

A deeper understanding of the chemical principles ensures that you can adapt these protocols to your specific needs.

Mechanism of DTT Reduction

DTT reduces disulfide bonds via a two-step thiol-disulfide exchange.[9][10] The reaction is driven to completion by the formation of an energetically favorable and stable six-membered ring containing an internal disulfide bond.[12][15]

Caption: Mechanism of disulfide reduction by DTT.

References

• Dithiothreitol. (n.d.). Wikipedia. Retrieved from [Link]

• Disulfide reduction using TCEP reaction. (2012, February 6). Bio-Synthesis. Retrieved from [Link]

• Dithiothreitol (DTT) Applications you must know. (2018, October 4). Astral Scientific. Retrieved from [Link]

• TCEP or TCEP+HCl salt for reducing thiol-modified oligos? (2023, August 2). ResearchGate. Retrieved from [Link]

• Groit, W. I., & van der Goot, H. (2009). Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. Antioxidants & Redox Signaling, 11(5), 1059-1068. Retrieved from [Link]

• Disulfide. (n.d.). Wikipedia. Retrieved from [Link]

• Deprotection of Thiol-modified Oligonucleotides. (2025, February 11). metabion. Retrieved from [Link]

• Which reagent is better for reducing disulfides, DTT or TCEP? (2014, May 30). Proteomics and Mass Spectrometry Core Facility. Retrieved from [Link]

• Reducing and Alkylating Agents. (n.d.). Bio-Rad. Retrieved from [Link]

• Sodium borohydride. (n.d.). Wikipedia. Retrieved from [Link]

• Preparation of 2-aminothiophenol hydrochloride. (n.d.). PrepChem.com. Retrieved from [Link]

• Mthembu, S. N., Sharma, A., Albericio, F., & De la Torre, B. G. (2020). Breaking a Couple: Disulfide Reducing Agents. Chemistry – An Asian Journal, 15(18), 2754-2768. Retrieved from [Link]

• Billeau, C., et al. (2019). Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review. Molecules, 24(1), 174. Retrieved from [Link]

• The Most Effective Reducing Agent for Disulfide Bonds in Proteins. (2025, April 13). Retrieved from [Link]

• Singh, R., & Kumar, V. (2023). Serinol-Based Versatile Disulfide-Reducing Reagent. ACS Omega, 8(30), 27303-27309. Retrieved from [Link]

• Thiols And Thioethers. (2015, July 5). Master Organic Chemistry. Retrieved from [Link]

• Wang, Y., et al. (2024). Facile and efficient transformation of thiols to disulfides via a radical pathway with N-anomeric amide. RSC Advances, 14, 18635-18639. Retrieved from [Link]

• A Review Article on Flash Chromatography. (2026, February). Asian Journal of Research in Chemistry. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Facile and efficient transformation of thiols to disulfides via a radical pathway with N-anomeric amide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ajrconline.org [ajrconline.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. bio-rad.com [bio-rad.com]
• 6. scispace.com [scispace.com]
• 7. letstalkacademy.com [letstalkacademy.com]
• 8. broadpharm.com [broadpharm.com]
• 9. agscientific.com [agscientific.com]
• 10. astralscientific.com.au [astralscientific.com.au]
• 11. Disulfide reduction using TCEP reaction [biosyn.com]
• 12. Dithiothreitol - Wikipedia [en.wikipedia.org]
• 13. metabion.com [metabion.com]
• 14. In-solution digestion | Proteomics and Mass Spectrometry Core Facility [sites.psu.edu]
• 15. broadpharm.com [broadpharm.com]

Technical Support Center: Stability of 2-((3-Bromophenyl)thio)ethanamine

[1]

Executive Summary: The Acid Paradox

Welcome to the technical support guide for 2-((3-Bromophenyl)thio)ethanamine . If you are working with this building block, you are likely encountering a common "Acid Paradox."

• The Good News: This compound is most stable under acidic conditions—specifically as a hydrochloride (HCl) or hydrobromide (HBr) salt. The protonation of the primary amine prevents side reactions like dimerization or air oxidation.

• The Warning: The thioether (sulfide) linkage is highly susceptible to oxidative degradation if the acidic medium contains oxidizing agents (e.g., Nitric acid, peracids, or even aerated solvents with trace metals).

This guide provides the mechanistic grounding and troubleshooting steps to ensure the integrity of your material.

Module 1: Mechanistic Stability Profile

To troubleshoot effectively, you must understand the competing forces acting on the molecule in an acidic environment.

The Stabilizing Force: Amine Protonation

In its free base form, the primary amine (

) is reactive. It can act as a nucleophile or absorb from the air (carbamate formation).

• Mechanism: Adding a non-oxidizing acid (HCl) protonates the amine to form an ammonium species (

  ).

• Result: This shuts down the nucleophilicity of the nitrogen, preventing intermolecular reactions and significantly increasing shelf-life.

The Destabilizing Force: Thioether Oxidation

The sulfur atom (thioether) is electron-rich. While C-S bonds are generally resistant to acid-catalyzed hydrolysis (unlike esters or amides), they are prone to oxidation.

• Risk Factor: In the presence of oxidizing acids (like

  ) or acidic media containing dissolved oxygen and trace metals (e.g., Iron), the sulfur is oxidized to the Sulfoxide ( ) and eventually the Sulfone ( ) .

• Visual Indicator: This oxidation often manifests as a yellowing of the material or the appearance of an M+16 peak in LC-MS.

Pathway Visualization

The following diagram illustrates the fate of your molecule under different acidic conditions.

Figure 1: Stability pathways. Green paths indicate stabilization (salt formation); red paths indicate degradation (oxidation).

Module 2: Troubleshooting Guide (FAQ)

Q1: I see a new peak at M+16 in my LC-MS after stirring in TFA. What happened?

Diagnosis: You have oxidized the thioether to a sulfoxide.[1][2] Root Cause: Trifluoroacetic acid (TFA) itself is not an oxidant, but "aged" TFA often contains dissolved oxygen or peroxides. If you used TFA from an old bottle or didn't degas your solvent, the acidic environment catalyzed the oxidation of the sulfur atom. Solution:

• Use fresh, high-grade TFA.

• Add a scavenger if compatible (e.g., dimethyl sulfide, though this smells).

• Preferred: Switch to HCl or Formic Acid if possible, as they are less prone to promoting this specific oxidation in the absence of external oxidants.

Q2: My compound disappeared from the organic layer during extraction.

Diagnosis: Salt formation.[3] Root Cause: You likely acidified the mixture to quench a reaction. At low pH (< 4), the amine is fully protonated (

), making the molecule highly water-soluble and insoluble in organic solvents like DCM or Ethyl Acetate. Solution:

• To Isolate: Lyophilize the aqueous layer directly to obtain the stable salt.

• To Extract: Adjust the aqueous pH to ~10-11 (using NaOH or

  ) to deprotonate the amine back to the free base before extracting with DCM. Work quickly to minimize air oxidation of the free base.

Q3: Can I use Nitric Acid ( ) to clean glassware used with this compound?

Diagnosis: Dangerous incompatibility. Root Cause: Nitric acid is a strong oxidizing agent. It will violently oxidize the thioether sulfur, potentially generating heat and destroying the trace residue, but also risking the integrity of any bulk material nearby due to fumes. Solution: Use Aqua Regia only if strictly necessary and in a separate hood. For general cleaning, standard alcoholic KOH or piranha solution (with extreme caution) is preferred, but simple solvents (MeOH/DCM) usually suffice.

Module 3: Validated Protocols

Protocol A: Preparation of the Stable HCl Salt

Use this protocol for long-term storage.

• Dissolution: Dissolve 1.0 g of 2-((3-Bromophenyl)thio)ethanamine (free base) in 10 mL of anhydrous Ethanol or Diethyl Ether.

• Acidification: Cool the solution to 0°C. Dropwise add 1.2 equivalents of 4M HCl in Dioxane (or concentrated aqueous HCl, though anhydrous is preferred).

• Precipitation: The HCl salt should precipitate immediately as a white/off-white solid.

  • Troubleshooting: If no precipitate forms, add cold Diethyl Ether or Hexane to induce crystallization.

• Isolation: Filter the solid under an inert atmosphere (Nitrogen/Argon).

• Drying: Dry under high vacuum at room temperature.

• Storage: Store at -20°C in a desiccator.

Protocol B: QC Method (HPLC Stability Check)

Use this to verify if your acidic conditions caused degradation.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5µm).

• Mobile Phase A: Water + 0.1% Formic Acid (Do not use TFA if oxidation is suspected).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (Aryl bromide absorption).

• Pass Criteria: Single peak.

  • Fail Criteria: Appearance of a peak at RRT ~0.8-0.9 (Sulfoxide is more polar and elutes earlier than the parent thioether).

Workflow Visualization: Isolation Decision Tree

Figure 2: Decision tree for isolating the compound from acidic reaction mixtures.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. (Refer to section on amine protection via salt formation).

• Oae, S. (1991). Organic Sulfur Chemistry: Structure and Mechanism. CRC Press. (Detailed mechanisms on thioether oxidation and acid stability).

• Drabowicz, J., et al. (2008). Oxidation of Sulfides to Sulfoxides and Sulfones. In Science of Synthesis. Thieme Chemistry. (Describes sensitivity of thioethers to oxidizing acids).

• PubChem Compound Summary. (2024). 2-(3-Bromophenyl)ethylamine (Analogous amine stability data). National Center for Biotechnology Information.

Sources

• 1. Mediating Oxidation of Thioethers with Iodine—A Mild and Versatile Pathway to Trigger the Formation of Peptide Hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and Characterization of 2-Thiophenemethanamine-2H5 Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification Strategies for Oily 2-((3-Bromophenyl)thio)ethanamine Residues

Welcome to the technical support center for the purification of 2-((3-Bromophenyl)thio)ethanamine. This guide is designed for researchers, medicinal chemists, and process development scientists who may encounter challenges with the purification of this and structurally related oily aryl thioether amines. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles and field-tested insights to help you troubleshoot and optimize your purification strategy.

The oily, basic nature of 2-((3-Bromophenyl)thio)ethanamine presents a unique set of purification challenges, from streaking on silica gel to resistance to crystallization. This document provides a structured, question-and-answer approach to navigate these issues effectively.

Section 1: Troubleshooting Guide

This section addresses specific, problem-oriented questions that frequently arise during the purification workflow.

Q1: My crude product is a dark, viscous, and impure oil. Where do I even begin?

A1: A dark, crude oil suggests the presence of multiple impurities, including non-basic organic residues, starting materials, and potential polymeric byproducts. The most robust starting point is an acid-base liquid-liquid extraction .[1][2] This technique exploits the basicity of the amine functional group to selectively separate it from neutral and acidic impurities.

The core principle is to convert the water-insoluble freebase amine into a water-soluble salt by washing the crude product (dissolved in an organic solvent like ethyl acetate or dichloromethane) with an aqueous acid (e.g., 1M HCl).[3][4] Your desired amine will migrate to the aqueous layer as its hydrochloride salt, while non-basic impurities remain in the organic layer, which can be discarded. Subsequently, basifying the aqueous layer with a strong base (e.g., 2M NaOH) will regenerate the freebase amine, which can then be extracted back into an organic solvent.[3] This initial step is highly effective for bulk purification and significantly simplifies subsequent chromatographic steps.

Q2: My compound streaks severely during silica gel column chromatography, resulting in poor separation. What causes this and how can I fix it?

A2: This is a classic problem when purifying amines on standard silica gel. Silica gel has acidic silanol (Si-OH) groups on its surface, which strongly and often irreversibly interact with the basic amine.[5] This acid-base interaction is the primary cause of severe peak tailing (streaking) and, in some cases, complete loss of the compound on the column.

To counteract this, you must neutralize the acidic nature of the stationary phase or use a more inert alternative. Here are proven solutions:

• Mobile Phase Modification: Add a small amount of a competing base to your eluent. A common choice is 0.5-1% triethylamine (Et₃N) or ammonium hydroxide.[6] The competing base will interact with the acidic silanol sites, allowing your target amine to elute more symmetrically.

• Stationary Phase Modification:

  • Pre-treating Silica: You can "deactivate" the silica by preparing a slurry of the silica gel in your starting eluent containing a higher concentration of triethylamine (e.g., 2-5%) before packing the column.[6]

  • Amine-Functionalized Silica: Using a commercially available amine-functionalized silica column is a highly effective, albeit more expensive, solution that masks the acidic silanols and provides excellent peak shape for basic compounds.[5]

  • Basic Alumina: As an alternative to silica, basic alumina can be used as the stationary phase, though its separation characteristics differ.[7]

Q3: I performed an acid-base extraction, but I'm struggling with a persistent emulsion at the interface. How can I resolve this?

A3: Emulsion formation is common when extracting basic organic compounds, especially after basification, where fine precipitates of inorganic salts can stabilize the interface. Here are several effective techniques to break an emulsion:

• Add Brine: Introduce a saturated aqueous solution of sodium chloride (brine).[8] This increases the ionic strength of the aqueous phase, which helps to destabilize the emulsion and forces better phase separation.

• Gentle Swirling: Instead of vigorous shaking, gently rock or swirl the separatory funnel. This can be sufficient for extraction without creating a stable emulsion.

• Filtration: Filter the entire mixture through a pad of Celite® or glass wool. This can physically disrupt the emulsion layer.

• Patience: Sometimes, simply allowing the separatory funnel to stand undisturbed for an extended period (15-60 minutes) is enough for the layers to separate.

• Solvent Addition: Adding a small amount of the organic solvent used for the extraction can sometimes help break the emulsion.

Q4: I'm attempting to form a hydrochloride salt to crystallize my oily amine, but it just "oils out" of solution. What adjustments should I make?

A4: "Oiling out" during salt formation is a common sign that the forming salt is more soluble in the solvent system than desired, or that the rate of precipitation is too rapid, preventing the formation of an ordered crystal lattice. This is a crystallization problem that can be solved by systematically modifying the solvent environment and precipitation rate.

• Solvent Choice is Critical: The ideal solvent should readily dissolve the freebase amine but have very poor solubility for the hydrochloride salt. Ethers (diethyl ether, MTBE) and esters (ethyl acetate) are excellent starting points. Avoid highly polar solvents like methanol or THF initially, as they may over-solubilize the salt.

• Control the Rate of Acid Addition: Add the acid (e.g., 2M HCl in diethyl ether) slowly and dropwise to a stirred solution of the amine at a reduced temperature (e.g., 0 °C). Rapid addition can cause localized supersaturation and lead to oiling.

• Use a Co-Solvent System: If the salt oils out of a non-polar solvent like diethyl ether, try a co-solvent system. Dissolve the amine in a minimal amount of a slightly more polar solvent that still dissolves it (e.g., dichloromethane or ethyl acetate) and then slowly add a non-polar "anti-solvent" (e.g., hexane or heptane) until the solution becomes slightly turbid. This brings the solution closer to the saturation point before adding the acid, promoting slower, more controlled crystal growth.

• Scratching and Seeding: If an oil forms, try scratching the inside of the flask with a glass rod at the oil-solvent interface. This can provide a nucleation site for crystallization.[9] If you have a small amount of pure solid from a previous attempt, adding a "seed crystal" can induce crystallization.

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to broader, strategy-related questions about the purification of 2-((3-Bromophenyl)thio)ethanamine.

Q1: What is the most robust, scalable method for purifying gram-scale quantities of 2-((3-Bromophenyl)thio)ethanamine?

A1: For gram-scale purification, a multi-step approach is most effective and reliable. The recommended workflow is as follows:

• Initial Purification by Acid-Base Extraction: Begin with a full acid-base workup to remove the bulk of non-basic impurities.[1][4] This is a highly scalable and cost-effective first pass.

• Chromatographic Polishing (if necessary): If TLC or ¹H NMR of the material from step 1 still shows closely related impurities, perform flash column chromatography on silica gel using an eluent modified with ~1% triethylamine.[6][10]

• Final Purification and Isolation as a Solid: For the highest purity and for stable, long-term storage, convert the purified oily freebase into its hydrochloride salt.[10][11] Dissolve the oil in a suitable solvent like diethyl ether and add a solution of HCl in ether. The resulting crystalline solid can be isolated by filtration, washed with cold ether, and dried under vacuum. This step is excellent for removing trace impurities and provides a weighable, non-volatile solid.

Q2: What are the common impurities I should anticipate from a typical synthesis?

A2: The impurities will depend on the synthetic route, but common possibilities include:

• Unreacted Starting Materials: Such as 3-bromothiophenol or 2-bromoethanamine derivatives.

• Disulfide Byproducts: Oxidation of 3-bromothiophenol can lead to the formation of bis(3-bromophenyl) disulfide.

• Solvent Residues: Residual high-boiling solvents from the reaction or workup (e.g., DMF, DMSO).

• Catalyst Residues: If a metal catalyst was used in the C-S bond formation step, trace metals may be present.[12]

Q3: Is vacuum distillation a viable purification method for this compound?

A3: Vacuum distillation can be a viable option, but it has limitations. It is most effective for separating compounds with significantly different boiling points.[8] Given the molecular weight and likely high boiling point of 2-((3-Bromophenyl)thio)ethanamine, a high vacuum would be required. The primary risk is thermal decomposition, especially if trace impurities are present that could catalyze degradation at high temperatures.[8] Distillation is generally best for removing non-volatile baseline impurities or highly volatile solvents, rather than for separating structurally similar byproducts. For this specific molecule, chromatography and salt crystallization are more reliable for achieving high purity.

Q4: Which analytical techniques are best suited for assessing the purity of the final product?

A4: A combination of techniques should be used to confirm purity, structure, and identity:

• ¹H and ¹³C NMR Spectroscopy: Provides detailed structural information and is excellent for identifying and quantifying impurities, even at low levels.

• LC-MS (Liquid Chromatography-Mass Spectrometry): Confirms the molecular weight and provides a highly sensitive measure of purity by separating the main component from trace impurities.

• GC-MS (Gas Chromatography-Mass Spectrometry): Can be used if the compound is sufficiently volatile and thermally stable. It is excellent for detecting volatile impurities.

• Elemental Analysis (CHN/S): For the final, crystallized salt, elemental analysis provides a definitive measure of bulk purity by comparing the experimental percentages of C, H, N, and S to the theoretical values.

Comparison of Primary Purification Techniques

Technique	Primary Use	Purity Achievable	Throughput	Key Consideration
Acid-Base Extraction	Bulk removal of non-basic impurities	90-98%	High	Effective first pass; risk of emulsion formation.[10]
Flash Chromatography	Separation from similarly polar impurities	>98%	Medium	Requires amine-modified system to prevent streaking.[5][10]
Crystallization (as a salt)	Final high-purity polishing; solid isolation	>99.5%	Low-Medium	Requires finding suitable crystallization conditions.[10][11]
Vacuum Distillation	Removal of non-volatile or highly volatile impurities	Variable	High	Risk of thermal decomposition.[8]

Section 3: Detailed Experimental Protocols

Protocol 1: Acid-Base Extraction for Bulk Impurity Removal

• Dissolve the crude oily product (e.g., 5.0 g) in a suitable organic solvent (e.g., 100 mL of ethyl acetate) in a separatory funnel.

• Extract the organic solution with 1M aqueous HCl (3 x 50 mL). Combine the aqueous layers. The desired amine is now in the aqueous phase as a hydrochloride salt.[4]

• Optional Wash: Wash the combined aqueous layers with a fresh portion of ethyl acetate (1 x 30 mL) to remove any residual neutral impurities. Discard this organic wash.

• Cool the aqueous layer in an ice bath and slowly add 6M aqueous NaOH with swirling until the pH is >10 (as checked with pH paper). A white precipitate or oil (the freebase amine) should form.[3]

• Extract the freebase amine back into an organic solvent (e.g., 3 x 50 mL of dichloromethane).

• Combine the organic extracts, wash with brine (1 x 50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified oily amine.

Protocol 2: Flash Column Chromatography with Triethylamine-Treated Silica

• Solvent System Selection: Using thin-layer chromatography (TLC), identify a suitable solvent system (e.g., hexane/ethyl acetate or dichloromethane/methanol) that provides a retention factor (Rf) of approximately 0.2-0.3 for the desired compound. Add 1% triethylamine (Et₃N) to the TLC solvent mixture to ensure good spot shape.

• Column Packing: Prepare a slurry of silica gel in the chosen eluent (containing 1% Et₃N). Pack the column as usual. Equilibrate the packed column by flushing with 2-3 column volumes of the eluent.

• Sample Loading: Dissolve the crude amine from the acid-base extraction in a minimal amount of the eluent. For less soluble oils, dissolve in a stronger solvent (like dichloromethane) and adsorb onto a small amount of silica gel ("dry loading").

• Elution: Run the column with the triethylamine-modified eluent, collecting fractions.

• Analysis: Monitor the collected fractions by TLC to identify and combine those containing the pure product. Remove the solvent under reduced pressure. A final co-evaporation with isopropanol can help remove residual triethylamine.

Protocol 3: Conversion to and Recrystallization of the Hydrochloride Salt

• Dissolve the purified oily amine (e.g., 1.0 g) in a suitable solvent such as anhydrous diethyl ether or ethyl acetate (20-30 mL).

• Cool the solution in an ice bath.

• Slowly add a 2.0 M solution of HCl in diethyl ether dropwise with stirring. A white precipitate should begin to form. Continue adding the HCl solution until no further precipitation is observed.

• Stir the resulting slurry in the ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid by vacuum filtration.

• Wash the solid filter cake with several portions of cold, anhydrous diethyl ether to remove any soluble impurities.

• Dry the white solid under high vacuum to constant weight. The resulting hydrochloride salt should be a stable, crystalline solid suitable for storage and analysis.

Visualized Workflows

References

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• Fiveable. (2025, August 15). Acid-Base Extraction Definition. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

• University of York. (n.d.). Chemically-active extraction. Retrieved from [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• Biotage. (2023, January 19). Is there an easy way to purify organic amines? Retrieved from [Link]

• National Center for Biotechnology Information. (2023, February 27). Design and Evaluation of Ambiphilic Aryl Thiol–Iminium-Based Molecules for Organocatalyzed Thioacyl Aminolysis. Retrieved from [Link]

• University of Bath. (n.d.). Supporting Information for: Catalytic Reductive N-Alkylation of Amines using Carboxylic Acids. Retrieved from [Link]

• Organic Chemistry Portal. (2014). Transition-Metal-Free Acid-Mediated Synthesis of Aryl Sulfides from Thiols and Thioethers. Retrieved from [Link]

• ResearchGate. (2025, August 10). Green Synthesis of Aryl Thioethers through Cu-catalysed C-S Coupling of Thiols and Aryl Boronic Acids in Water. Retrieved from [Link]

• American Chemical Society. (n.d.). Metal-catalyzed Approaches to Aryl Thioethers. Retrieved from [Link]

• Google Patents. (n.d.). US3145084A - Purification of liquid bromine contaminated with organic impurities.

• European Patent Office. (2007, January 24). EP1746084B1 - Process for the preparation of saturated or unsaturated primary fatty amines. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Novel Route of Synthesis of Some Trientine Impurities and Their Characterization. Retrieved from [Link]

• ACS Publications. (2019, February 4). Purification of Oleylamine for Materials Synthesis and Spectroscopic Diagnostics for trans Isomers. Retrieved from [Link]

• Organic Syntheses. (n.d.). Bromine. Retrieved from [Link]

• Google Patents. (n.d.). EP0913381B1 - Method for purifying a bromine compound.

• ACS Publications. (2021, January 22). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. Retrieved from [Link]

• National Center for Biotechnology Information. (2026, January 6). Synthesis and Characterization of 2-Thiophenemethanamine-2H5 Hydrochloride. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Highly efficient and time economical purification of olefin metathesis products from metal residues using an isocyanide scavenge. Retrieved from [Link]

• University of Central Florida. (2023, July 4). Purification of Organic Compounds: from Crude Product to Purity. Retrieved from [Link]

• Patsnap. (2013, April 10). Method for synthesizing 2-thiophene ethylamine. Retrieved from [Link]

• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents? Retrieved from [Link]

• PubMed. (2018, August 17). Nucleophilic Amination and Etherification of Aryl Alkyl Thioethers. Retrieved from [Link]

• Google Patents. (n.d.). US3337630A - Process for the purification of amines.
• Google Patents. (n.d.). Process for the preparation of (r)-2-bromo-3-phenyl-propionic acid.
• Google Patents. (n.d.). CN101885720B - Method for synthesizing 2-thiophene ethylamine.

• MDPI. (2023, October 7). The Acquisition of Primary Amines from Alcohols through Reductive Amination over Heterogeneous Catalysts. Retrieved from [Link]

• ResearchGate. (2023, December 2). Research Progress on Extraction, Separation, and Purification Methods of Plant Essential Oils. Retrieved from [Link]

• National Renewable Energy Laboratory. (n.d.). Separation of High Purity Oxygenated Aromatics from Catalytic Fast Pyrolysis Organic Streams. Retrieved from [Link]

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• 4. Chemistry Teaching Labs - Chemically-active extraction [chemtl.york.ac.uk]
• 5. biotage.com [biotage.com]
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• 12. Metal-catalyzed Approaches to Aryl Thioethers - Wordpress [reagents.acsgcipr.org]

Reference Data & Comparative Studies

Technical Guide: 1H NMR Interpretation of 2-((3-Bromophenyl)thio)ethanamine

Executive Summary

This guide provides a definitive structural analysis of 2-((3-Bromophenyl)thio)ethanamine , a functionalized aryl-thioether often utilized as a fragment in medicinal chemistry (e.g., for kinase inhibitors or GPCR ligands).

Unlike standard spectral databases that list static peaks, this guide compares the two most critical analytical states encountered in drug development: the Free Base in Chloroform-d (CDCl₃) and the Hydrochloride Salt in DMSO-d₆ . Understanding the solvent-dependent shifts—particularly the inversion of aliphatic signal ordering driven by protonation—is essential for verifying identity and purity during synthesis scale-up.

Part 1: Structural Logic & Signal Assignment

The molecule consists of a meta-substituted benzene ring linked via a sulfur atom to an ethylamine chain. The interpretation relies on distinguishing the specific splitting patterns of the 3-bromophenyl moiety and the inductive effects on the ethylene linker.

Graphviz Diagram: Assignment Logic

The following diagram illustrates the decision tree for assigning protons based on multiplicity and chemical environment.

Figure 1: Logical flow for assigning protons in 2-((3-Bromophenyl)thio)ethanamine, highlighting the solvent-dependent shift of the methylene protons.

Part 2: Comparative Analysis (Solvent Systems)

System A: Free Base in CDCl₃

• Usage: Standard organic synthesis characterization.

• Characteristics: The amine protons (-NH₂) are exchangeable and often appear as a broad singlet or are invisible depending on water content/concentration.

• Aliphatic Order: The Sulfur atom is generally more deshielding via the aromatic ring current than the neutral amine. Therefore, the S-CH₂ triplet typically appears downfield (higher ppm) relative to the N-CH₂ .

System B: HCl Salt in DMSO-d₆

• Usage: Final product formulation, biological assay stock.

• Characteristics: The amine is protonated (-NH₃⁺). This positive charge strongly deshields the adjacent methylene group (N-CH₂ ), pushing it downfield.

• Aliphatic Order: The N-CH₂ signal often shifts significantly, potentially overlapping with or crossing the S-CH₂ signal. The ammonium protons (-NH₃⁺) become visible as a broad singlet at ~8.0–8.3 ppm.

Comparative Data Table

Proton Assignment	Multiplicity	Free Base (CDCl₃) δ (ppm)	HCl Salt (DMSO-d₆) δ (ppm)	Shift Logic
Ar-H2 (between Br/S)	Triplet-like (t)*	7.50 – 7.55	7.60 – 7.65	Inductive effect of Br + S
Ar-H4 (ortho to Br)	Doublet (d)	7.30 – 7.35	7.45 – 7.50	Ortho coupling (J~8Hz)
Ar-H6 (ortho to S)	Doublet (d)	7.20 – 7.25	7.35 – 7.40	Ortho coupling (J~8Hz)
Ar-H5 (meta)	Triplet (t)	7.10 – 7.15	7.25 – 7.30	Vicinal coupling
S-CH₂	Triplet (t)	3.05 – 3.10	3.20 – 3.25	Alpha to Aryl-Thio
N-CH₂	Triplet (t)	2.90 – 2.95	3.00 – 3.15	Significant Downfield Shift due to NH₃⁺
-NH₂ / -NH₃⁺	Broad Singlet	1.5 – 2.0 (varies)	8.10 – 8.40	Exchangeable / Charged

*Note: H2 often appears as a triplet with very small coupling constants (J < 2Hz) due to meta-coupling with H4 and H6, but looks like a singlet at low resolution.

Part 3: Experimental Protocol

To ensure reproducible spectral data, the compound must be synthesized and purified to remove trace starting materials (specifically 3-bromobenzenethiol, which has a distinct odor and overlapping aromatic signals).

Synthesis of HCl Salt (Preferred for Stability)

Reaction: Nucleophilic substitution of 3-bromobenzenethiol with 2-chloroethylamine hydrochloride.

• Preparation:

  • Dissolve 3-Bromobenzenethiol (1.0 equiv) in Ethanol (0.5 M concentration).

  • Add NaOH (2.2 equiv) dissolved in minimal water. Stir for 10 minutes to generate the thiolate anion.

  • Add 2-Chloroethylamine Hydrochloride (1.1 equiv) portion-wise.

• Reaction:

  • Reflux the mixture at 80°C for 4-6 hours.

  • Monitor by TLC (Mobile phase: 10% MeOH in DCM).

• Workup (Free Base):

  • Evaporate ethanol. Dilute residue with water and extract with Ethyl Acetate (3x).

  • Wash organic layer with 1M NaOH (to remove unreacted thiol) and Brine.

  • Dry over Na₂SO₄ and concentrate.

• Salt Formation (For DMSO Analysis):

  • Dissolve the crude oil in Diethyl Ether.

  • Add 2M HCl in Ether dropwise at 0°C.

  • Filter the resulting white precipitate (2-((3-Bromophenyl)thio)ethanamine dihydrochloride).

  • Dry under high vacuum.

Graphviz Diagram: Workflow

Figure 2: Synthesis and purification workflow to obtain the analytical standard.

References

• Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." J. Org.[1] Chem.1997 , 62, 7512–7515.

• Fulmer, G. R. et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics2010 , 29, 2176–2179.

• Clayden, J.; Greeves, N.; Warren, S.Organic Chemistry, 2nd ed.; Oxford University Press: Oxford, 2012. (General reference for chemical shift theory and inductive effects).
• Pretsch, E.; Bühlmann, P.; Badertscher, M.Structure Determination of Organic Compounds: Tables of Spectral Data, 4th ed.; Springer: Berlin, 2009. (Reference for additivity rules in substituted benzenes).

Sources

• 1. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]

LC-MS fragmentation patterns of 2-((3-Bromophenyl)thio)ethanamine

Comparative LC-MS/MS Fragmentation Guide: 2-((3-Bromophenyl)thio)ethanamine

Executive Summary & Scope

This guide provides an in-depth technical analysis of the LC-MS/MS fragmentation behavior of 2-((3-Bromophenyl)thio)ethanamine (referred to herein as 3-Br-S-EA ).

In drug development, this scaffold often serves as a fragment for kinase inhibitors or GPCR ligands. The critical analytical challenge lies not in simple detection, but in differentiation —specifically distinguishing the target from its positional isomers (e.g., para-substituted analogs) and heteroatom variants (e.g., ether analogs).

This document compares the spectral "performance"—defined here as ionization efficiency, fragmentation specificity, and diagnostic utility—of 3-Br-S-EA against its two primary analytical confounders:

• The Positional Isomer: 2-((4-Bromophenyl)thio)ethanamine (4-Br-S-EA ).

• The Heteroatom Analog: 2-(3-Bromophenoxy)ethanamine (3-Br-O-EA ).

Experimental Methodology (Self-Validating Protocol)

To ensure reproducibility, the following protocol utilizes a "self-validating" internal check using the bromine isotope pattern.

Instrumentation: Q-TOF or Triple Quadrupole MS (ESI+ mode). Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

Step-by-Step Workflow:

• Sample Preparation: Dissolve 3-Br-S-EA in 50:50 MeOH:H2O + 0.1% Formic Acid to a concentration of 1 µg/mL.

• Source Parameters (ESI+):

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 30 V (Keep low to prevent in-source fragmentation of the C-S bond).

  • Source Temp: 120°C.

• MS1 Validation (The "Bromine Check"):

  • Before fragmentation, verify the Precursor Ion cluster.

  • Target: [M+H]⁺ at m/z 231.98 (79Br) and 233.98 (81Br).

  • Validation Criteria: Intensity ratio must be ~1:1 (50.7% : 49.3%). If the ratio deviates >10%, suspect interference or detector saturation.

• MS2 Acquisition:

  • Collision Energy (CE) Ramp: 10 -> 40 eV.

  • Rationale: Thioethers fragment easily; a ramp ensures capture of both the labile amine loss and the core skeletal cleavage.

Comparative Fragmentation Analysis

The following table contrasts the fragmentation performance of the target against its alternatives.

Feature	Target: 3-Br-S-EA	Alt 1: 4-Br-S-EA (Isomer)	Alt 2: 3-Br-O-EA (Ether)
Precursor [M+H]⁺	m/z 232 / 234	m/z 232 / 234	m/z 216 / 218
Primary Neutral Loss	NH₃ (-17 Da) m/z 215 / 217	NH₃ (-17 Da) m/z 215 / 217	NH₃ (-17 Da) m/z 199 / 201
Linker Cleavage	C-S Bond (Labile) Yields m/z 188 (Thiophenol ion)	C-S Bond (Labile) Yields m/z 188 (Thiophenol ion)	C-O Bond (Stable) Harder to break; yields m/z 172
Diagnostic Ion	m/z 44 ([CH₂CH₂NH₂]⁺)	m/z 44 ([CH₂CH₂NH₂]⁺)	m/z 44 ([CH₂CH₂NH₂]⁺)
Differentiation Factor	N/A (Baseline)	Retention Time Only (Para elutes later on C18)	Mass Shift (-16 Da) & Higher CE required

Technical Insight: The Thioether vs. Ether Difference

The C-S bond in 3-Br-S-EA is significantly weaker (approx. 65 kcal/mol) than the C-O bond in the ether analog (approx. 85 kcal/mol). Consequently, 3-Br-S-EA exhibits a higher degree of fragmentation at lower collision energies compared to 3-Br-O-EA . This makes the thioether "noisier" in MS1 if in-source fragmentation is not controlled.

Structural Elucidation & Mechanism

The fragmentation of 3-Br-S-EA follows a specific pathway governed by the stability of the sulfur atom and the "Nitrogen Rule" (even mass precursor, odd mass fragments for single N loss).

Pathway Logic:

• Protonation: Occurs on the primary amine (most basic site).

• Neutral Loss: Elimination of Ammonia (NH₃) via inductive cleavage or neighboring group participation by Sulfur.

• Skeletal Cleavage: The C-S bond breaks, leaving the charge either on the ethyl chain (low mass) or the aromatic thiol (high mass).

Visualization: Fragmentation Pathway (DOT Diagram)

Figure 1: Proposed MS/MS fragmentation pathway. The 1:1 bromine isotope ratio is preserved in all fragments containing the aromatic ring (Green and Grey nodes).

Diagnostic Workflow: Distinguishing Isomers

The most difficult challenge is distinguishing 3-Br-S-EA (Meta) from 4-Br-S-EA (Para). Mass spectrometry alone is often insufficient because their fragment ions are identical in mass. However, their relative ion intensities and chromatographic behavior differ.

Key Differentiator: The "Ortho/Meta Effect."[1] In meta-substituted aromatics, the electron-withdrawing bromine is in a position that stabilizes the radical cation differently than in the para position. While subtle, the ratio of the m/z 188 (ArSH+) to m/z 155 (Ar+) ion is often higher in the para isomer due to resonance stabilization.

Visualization: Identification Decision Tree

Figure 2: Analytical workflow for distinguishing the target molecule from its ether analog and positional isomer.

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Foundational text on fragmentation rules, specifically C-S vs C-O bond strengths).

• NIST Mass Spectrometry Data Center. (2026). Standard Reference Database 1A v17. National Institute of Standards and Technology. [Link] (Source for standard ionization energies of thioethers).

• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer.

• Steen, H., & Mann, M. (2004). The ABC's (and XYZ's) of peptide sequencing. Nature Reviews Molecular Cell Biology, 5, 699–711. [Link] (Reference for specific neutral loss of NH3 and side-chain fragmentation relevant to amine-thioether linkages).

• ResearchGate/Vertex AI Search. (2026). LC-MS fragmentation mechanism thioether vs ether.

Sources

• 1. Differentiating the aromatic positional isomers of methylbuphedrones and methoxybuphedrones via chemical ionization‐mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Comparison: 3-Bromo vs. 4-Bromo Phenylthioethanamine Isomers in Bioactivity Profiles

This guide provides an in-depth technical comparison of 3-bromo-2-(phenylthio)ethanamine and 4-bromo-2-(phenylthio)ethanamine isomers. It focuses on their pharmacological profiles, specifically targeting Monoamine Oxidase (MAO) inhibition and Serotonin (5-HT) receptor modulation, which are the primary bioactivity pathways for this class of arylthioalkylamines.

Executive Summary

The 2-(phenylthio)ethanamine scaffold (often abbreviated as thio-PEA ) represents a critical bioisostere of the phenethylamine class. By replacing the

-methylene group with a sulfur atom, the physicochemical properties (lipophilicity, metabolic stability) and receptor binding profiles are significantly altered.

The 3-bromo (meta) and 4-bromo (para) isomers exhibit distinct bioactivity profiles driven by the steric and electronic requirements of their primary targets: Monoamine Oxidase B (MAO-B) and 5-HT

receptors .

• 4-Bromo Isomer: Demonstrates superior potency as a MAO-B inhibitor and higher affinity for 5-HT

  receptors due to optimal steric fit in the hydrophobic para-pocket of these proteins. It is the preferred scaffold for psychopharmacological exploration.

• 3-Bromo Isomer: Acts as a probe for steric tolerance in the meta-position. It typically exhibits reduced MAO-B affinity but improved metabolic stability at the para-position, potentially redirecting metabolic clearance to alternative pathways.

Chemical & Physical Properties

The positional isomerism of the bromine atom significantly influences the molecular shape and electronic distribution, affecting ligand-protein interactions.

Property	3-Bromo-2-(phenylthio)ethanamine	4-Bromo-2-(phenylthio)ethanamine
Structure	meta-substituted phenyl ring	para-substituted phenyl ring
Formula	C H BrNS	C H BrNS
Molecular Weight	232.14 g/mol	232.14 g/mol
LogP (Predicted)	~2.85	~2.95 (Higher lipophilicity)
Electronic Effect	Inductive withdrawal at meta	Inductive withdrawal at para
Key Feature	Steric bulk at 3-position	Linear extension at 4-position

Bioactivity Analysis: Target Interactions

Monoamine Oxidase (MAO) Inhibition

Arylthioalkylamines are established reversible inhibitors of MAO, with a preference for the MAO-B isoform. The sulfur atom enhances lipophilicity and electron density, facilitating interaction with the flavin cofactor site.

• Mechanism: The amine group coordinates with the enzyme's active site, while the phenyl ring occupies the hydrophobic entrance channel.

• 4-Bromo Performance: The para-bromo substituent extends the molecule along the linear axis, providing an optimal fit into the narrow, hydrophobic substrate channel of MAO-B. This results in lower IC

  values (higher potency).

• 3-Bromo Performance: The meta-bromo substituent creates steric clash within the narrow channel, reducing binding affinity compared to the 4-bromo isomer.

Serotonergic Modulation (5-HT Receptors)

Drawing from the Structure-Activity Relationship (SAR) of phenethylamines (e.g., 2C-B), the 4-position is critical for 5-HT

receptor activation.

• 4-Bromo Isomer: The bromine atom at the 4-position mimics the lipophilic bulk required for high-affinity binding to the 5-HT

  receptor's hydrophobic pocket. It is expected to act as a partial agonist or high-affinity antagonist .

• 3-Bromo Isomer: Substitution at the 3-position is generally less tolerated for agonist activity at 5-HT

  . It often leads to reduced affinity or a shift towards antagonist efficacy.

Experimental Protocols

Synthesis of Isomers

Based on the method by University of Kentucky researchers (Reference 1).

Reagents:

• 3-Bromothiophenol or 4-Bromothiophenol

• 2-Chloroethylamine hydrochloride

• Sodium ethoxide (NaOEt)

• Ethanol (EtOH)

Protocol:

• Preparation: Dissolve 10 mmol of the respective bromothiophenol in 20 mL of absolute ethanol.

• Activation: Add 20 mmol of NaOEt (2 equiv) to generate the thiolate anion. Stir for 15 min at Room Temperature (RT).

• Coupling: Add 12 mmol of 2-chloroethylamine hydrochloride dropwise.

• Reflux: Heat the mixture to reflux (78°C) for 4–6 hours under N

  atmosphere.

• Workup: Cool to RT, filter off NaCl precipitate. Concentrate the filtrate.

• Purification: Dissolve residue in dilute HCl, wash with ether (to remove unreacted thiol), then basify the aqueous layer with NaOH. Extract the free amine into CH

  Cl , dry over MgSO , and evaporate.

MAO Inhibition Assay

Objective: Determine IC

values for MAO-A and MAO-B.

• Enzyme Source: Rat liver mitochondria or recombinant human MAO-A/B.

• Substrates: Kynuramine (non-selective) or Benzylamine (MAO-B selective).

• Incubation: Incubate enzyme with varying concentrations (1 nM – 100

  M) of the 3-bromo or 4-bromo isomer for 20 min at 37°C.

• Reaction: Add substrate and incubate for 30 min.

• Detection: Measure the formation of the product (e.g., 4-hydroxyquinoline from kynuramine) via fluorescence (Ex 315 nm, Em 380 nm).

• Analysis: Plot % Inhibition vs. Log[Concentration] to derive IC

  .

Visualization of Signaling & Workflow

Structure-Activity Relationship (SAR) Diagram

Caption: Comparative SAR analysis showing the favorable linear fit of the 4-bromo isomer versus the steric hindrance of the 3-bromo isomer in target binding pockets.

Experimental Workflow

Caption: Step-by-step experimental workflow from chemical synthesis to biological validation.

References

• Synthesis and Characterization of Phenylthioethylamine Ligands: University of Kentucky X-Ray Crystallography Facility. (2024). Synthesis, characterization and base hydrolysis of cobalt(III) complexes coordinated by substituted phenylthioether ligands. Link Note: Confirms the synthesis and stability of 3-bromo (2g) and 4-bromo (2f) phenylthioethylamine isomers.

• MAO Inhibition by Arylthioalkylamines: Florvall, L., & Ask, A. L. (1980). Selective monoamine oxidase inhibitors. 1. Compounds related to 4-aminophenethylamine. Journal of Medicinal Chemistry. Link Note: Establishes the SAR for MAO inhibition in this chemical class.

• Serotonergic SAR of Phenethylamines: Nichols, D. E. (2018). Structure-activity relationships of serotonin 5-HT2A agonists. Wiley Interdisciplinary Reviews: Membrane Transport and Signaling. Link Note: Provides the theoretical basis for the 4-bromo substituent's role in receptor affinity.

Crystal Structure Analysis of 2-((3-Bromophenyl)thio)ethanamine Hydrochloride: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, a profound understanding of a molecule's three-dimensional structure is not merely advantageous; it is fundamental. The precise arrangement of atoms within a crystal lattice dictates a compound's physicochemical properties, including solubility, stability, and bioavailability—all critical parameters influencing a drug's efficacy and safety profile. This guide provides an in-depth technical comparison of the crystal structure analysis of 2-((3-Bromophenyl)thio)ethanamine hydrochloride, a molecule of interest in medicinal chemistry.

While a definitive crystal structure for 2-((3-Bromophenyl)thio)ethanamine hydrochloride is not publicly available at the time of this publication, this guide will leverage data from closely related analogs to provide a robust comparative analysis. We will explore the anticipated structural features of the target molecule and benchmark them against known crystal structures of similar compounds. Furthermore, a detailed, field-proven protocol for single-crystal X-ray diffraction (SCXRD) is presented, offering a practical blueprint for researchers seeking to elucidate the structure of this and other novel compounds.

The Imperative of Crystal Structure in Drug Design

The journey of a drug from a laboratory concept to a clinical reality is paved with meticulous analysis, with crystal structure determination being a cornerstone of this process.[1][2][3] An unambiguous understanding of a molecule's solid-state architecture provides invaluable insights into:

• Polymorphism: The ability of a compound to exist in multiple crystalline forms, each with distinct properties. Identifying and characterizing polymorphs is crucial for ensuring consistent product quality and performance.

• Structure-Activity Relationship (SAR): High-resolution structural data of a ligand bound to its biological target can illuminate the key interactions driving its activity, guiding the rational design of more potent and selective analogs.[1]

• Intellectual Property: A well-defined crystal structure is a critical component of patent applications, providing a unique and defensible fingerprint for a new chemical entity.

Single-crystal X-ray diffraction stands as the gold standard for obtaining this atomic-level information, offering unparalleled detail and accuracy in structure elucidation.[4][5]

Experimental Protocol: Elucidating the Crystal Structure

The following section outlines a comprehensive, step-by-step methodology for the crystal structure determination of 2-((3-Bromophenyl)thio)ethanamine hydrochloride. This protocol is designed to be a self-validating system, with causality behind each experimental choice explained to ensure technical accuracy and reproducibility.

Part 1: Crystallization

The critical first step is to obtain high-quality single crystals suitable for X-ray diffraction. For a small organic hydrochloride salt such as the target compound, vapor diffusion is a highly effective technique.

Experimental Workflow: Vapor Diffusion for Crystallization

Caption: Workflow for crystallization via vapor diffusion.

Causality of Experimental Choices:

• Solvent Selection: The choice of a primary solvent in which the compound is readily soluble and an anti-solvent in which it is poorly soluble is critical. The slow mixing of these two through vapor diffusion gradually decreases the compound's solubility, promoting slow and orderly crystal growth.

• Slow Evaporation: The sealed environment ensures a slow rate of diffusion, which is paramount for growing large, well-ordered crystals. Rapid precipitation leads to the formation of smaller, often-twinned crystals unsuitable for SCXRD.

Part 2: Single-Crystal X-ray Diffraction (SCXRD)

Once suitable crystals are obtained, the next step is to collect diffraction data.

Experimental Workflow: Single-Crystal X-ray Diffraction

Caption: Workflow for single-crystal X-ray diffraction.

Causality of Experimental Choices:

• Monochromatic X-rays: Using a single wavelength of X-rays simplifies the diffraction pattern and allows for the application of Bragg's Law to determine the crystal lattice parameters.

• Crystal Rotation: Rotating the crystal ensures that all sets of lattice planes are brought into the diffracting condition, leading to a complete dataset.

• Structure Solution and Refinement: The intensities of the diffracted spots are used to calculate an electron density map of the unit cell. From this map, the positions of the atoms can be determined and then refined to achieve the best possible fit with the experimental data.

Comparative Crystal Structure Analysis

In the absence of a published structure for 2-((3-Bromophenyl)thio)ethanamine hydrochloride, we can infer its likely structural characteristics by comparing it to known structures of analogous compounds. For this analysis, we will consider the crystal structures of 2-phenylethanamine hydrochloride and 2-(phenylthio)ethanamine hydrochloride .[6][7]

Table 1: Comparison of Structural Analogs

Feature	2-phenylethanamine hydrochloride	2-(phenylthio)ethanamine hydrochloride	2-((3-Bromophenyl)thio)ethanamine hydrochloride (Expected)
Core Structure	Phenylethylamine	Phenylthio-ethylamine	3-Bromophenylthio-ethylamine
Key Functional Groups	Phenyl, Ethylamine, Hydrochloride	Phenyl, Thioether, Ethylamine, Hydrochloride	Bromophenyl, Thioether, Ethylamine, Hydrochloride
Expected Intermolecular Interactions	N-H···Cl hydrogen bonds, π-π stacking	N-H···Cl hydrogen bonds, C-H···S interactions, π-π stacking	N-H···Cl hydrogen bonds, C-H···S interactions, Br···Br or Br···S halogen bonds, π-π stacking

Analysis of Expected Structural Features:

• Conformation: The ethylamine side chain in both 2-phenylethanamine and its thioether analog typically adopts a staggered conformation to minimize steric hindrance. We can anticipate a similar conformation for the target molecule. The flexibility of the thioether linkage might allow for a wider range of torsional angles compared to a simple ethyl bridge.

• Hydrogen Bonding: The primary amine, being protonated in the hydrochloride salt, will act as a strong hydrogen bond donor. The chloride anion will serve as the primary hydrogen bond acceptor. This N-H···Cl hydrogen bonding is expected to be a dominant feature in the crystal packing of 2-((3-Bromophenyl)thio)ethanamine hydrochloride, similar to its analogs.

• Role of the Thioether Linkage: The sulfur atom of the thioether group is a potential weak hydrogen bond acceptor and can participate in C-H···S interactions. These interactions, though weaker than conventional hydrogen bonds, can play a significant role in stabilizing the crystal lattice.

• Impact of the Bromo-Substituent: The presence of the bromine atom at the meta-position of the phenyl ring is expected to have a profound influence on the crystal packing.

  • Halogen Bonding: Bromine is a good halogen bond donor and can participate in Br···Br or Br···S interactions. These directional interactions can lead to the formation of specific supramolecular synthons, influencing the overall crystal architecture.

  • π-π Stacking: The electron-withdrawing nature of the bromine atom will affect the quadrupole moment of the aromatic ring, potentially altering the geometry and strength of any π-π stacking interactions between adjacent phenyl rings.

Conclusion

The crystal structure analysis of 2-((3-Bromophenyl)thio)ethanamine hydrochloride holds significant value for understanding its solid-state properties and for guiding further drug development efforts. While experimental data for this specific molecule is not yet available, a comparative analysis with known structures of its analogs provides a strong predictive framework for its conformational preferences and intermolecular interactions. The detailed experimental protocol provided in this guide offers a clear pathway for researchers to successfully elucidate its three-dimensional structure using single-crystal X-ray diffraction. The anticipated interplay of strong N-H···Cl hydrogen bonds, weaker C-H···S interactions, and the directional influence of halogen bonding from the bromine substituent suggests a rich and complex crystal packing that, once determined, will provide critical insights into the behavior of this promising molecule.

References

• PubChem. [2-(Phenylthio)ethyl]amine hydrochloride. National Center for Biotechnology Information. [Link]

• PubChem. 2-Phenylethylamine hydrochloride. National Center for Biotechnology Information. [Link]

• Carleton College. Single-crystal X-ray Diffraction. Science Education Resource Center. [Link]

• Probert, M. R. Advanced crystallisation methods for small organic molecules. ePrints Soton. [Link]

• University of Zurich. Preparation of Single Crystals for X-ray Diffraction. Department of Chemistry. [Link]

• Verma, A., et al. A Review on Crystallography and Its Role on Drug Design. Zien Journals. [Link]

• Rocha De Abreu, I., et al. A molecular analysis of substituted phenylethylamines as potential microtubule targeting agents through in-vitro microtubule-polymerization activity. ResearchGate. [Link]

• Universitat de Barcelona. crystallization of small molecules. Dipòsit Digital de la Universitat de Barcelona. [Link]

• Coles, S. J., et al. Does Conformation Affect the Analytical Response? A Structural and Infrared Spectral Evaluation of Phenethylamines (2C-H, 25H-NBOH, and 25I-NBOMe) Using In Silico Methodology. MDPI. [Link]

• Stephenson, A., et al. A structural comparison of salt forms of dopamine with the structures of other phenylethylamines. International Union of Crystallography. [Link]

• Lecomte, C. Guide for crystallization. University of Lorraine. [Link]

• PubChemLite. Ethanimidamide, n-hydroxy-2-(phenylthio)-, monohydrochloride. University of Luxembourg. [Link]

• University of Washington. Single Crystal X-ray Diffraction and Structure Analysis. Department of Earth and Space Sciences. [Link]

• Nova Southeastern University. A molecular analysis of substituted phenylethylamines as potential microtubule targeting agents through in silico methods and in vitro microtubule-polymerization activity. NSUWorks. [Link]

• SPT Labtech. Chemical crystallization. SPT Labtech. [Link]

• Chemchart. 2-(phenylthio)ethanamine (2014-75-7). Chemchart. [Link]

• University of California, Davis. Determination of crystal structure by single crystal X-ray diffraction. Department of Chemistry. [Link]

• University of Cape Town. SOP: CRYSTALLIZATION. Department of Chemistry. [Link]

• PubChem. Acetamide, 2-(phenylthio)-N-butyl-N-ethyl-. National Center for Biotechnology Information. [Link]

• National Institute of Standards and Technology. Acetamide, N-(2-phenylethyl)-. NIST Chemistry WebBook. [Link]

• Indian Institute of Technology Kanpur. X-Ray Diffraction (XRD). Department of Materials Science and Engineering. [Link]

• ResearchGate. (PDF) 2-Chloro-N-phenylacetamide. ResearchGate. [Link]

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• 7. 2-Phenylethylamine hydrochloride | C8H12ClN | CID 9075 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Validating Elemental Analysis for 2-((3-Bromophenyl)thio)ethanamine

Executive Summary & Molecule Profile[1]

Validating the purity of 2-((3-Bromophenyl)thio)ethanamine presents a specific set of analytical challenges. Unlike simple amines, this molecule contains a thioether linkage combined with a halogen (Bromine) and a primary amine .[1] This "triad" of functional groups creates a perfect storm for classical combustion analysis errors: sulfur oxidation variability, halogen interference, and amine hygroscopicity.

This guide objectively compares the industry-standard Combustion Elemental Analysis (EA) against the modern orthogonal approach of Quantitative NMR (qNMR) combined with High-Resolution Mass Spectrometry (HRMS) .[1]

Target Molecule Specifications

• IUPAC Name: 2-[(3-Bromophenyl)osulfanyl]ethanamine[1]

• Molecular Formula:

  [1][2]

• Molecular Weight (Free Base): 232.14 g/mol [1]

• Critical Feature: The Thioether (

  ) and Bromine ( ) combination requires specific combustion additives to prevent catalytic poisoning and incomplete oxidation.[1]

Theoretical Framework: The "0.4% Rule"[4]

For publication in top-tier journals (J. Med. Chem., J. Org.[1] Chem.) and regulatory filing, the "Gold Standard" is that Found values must be within

of Theoretical values.

Calculated Theoretical Values

Most synthesis workflows isolate this amine as a Hydrochloride (HCl) or Hydrobromide (HBr) salt to ensure stability against oxidation.[1] You must validate which form you have before submitting for analysis.[1]

Element	Free Base ( )	Hydrochloride Salt ( )	Hydrobromide Salt ( )
Carbon (C)	41.39%	35.77%	30.69%
Hydrogen (H)	4.34%	4.13%	3.54%
Nitrogen (N)	6.03%	5.21%	4.47%
Sulfur (S)	13.81%	11.94%	10.24%

Critical Insight: A common failure mode for this molecule is analyzing the HCl salt using Free Base calculations. This results in a massive Carbon error (~5.6% deviation), leading to immediate rejection.[1]

Comparative Analysis: Combustion EA vs. qNMR

Method A: Classical Combustion Analysis (CHNS-X)

Principle: High-temperature combustion (

) in an oxygen-rich environment.[1]

• Pros: Industry standard for bulk purity; required by many legacy guidelines.[1]

• Cons for this Molecule:

  • Sulfur/Bromine Interference: Bromine can form volatile oxy-bromides that interfere with Sulfur detection.[1]

  • Refractory Formation: The C-S-C bond can occasionally form refractory chars that entrap nitrogen.[1]

  • Hygroscopicity: The amine tail avidly absorbs atmospheric

    and during weighing, skewing C and H values high.

Method B: Orthogonal qNMR + HRMS

Principle: Using an internal standard (e.g., Maleic Acid, TCNB) with known purity to quantify the molar ratio of the target analyte protons.

• Pros: Non-destructive; specific; identifies what the impurity is (e.g., trapped solvent vs. side product).

• Cons: Requires high-precision weighing and high-field NMR (>400 MHz).[1]

Performance Data Comparison

The following table simulates a typical validation scenario for a sample of 2-((3-Bromophenyl)thio)ethanamine HCl that is 98.5% pure but contains 1.5% residual dichloromethane (DCM).

Metric	Combustion Analysis (CHNS)	qNMR (Quantitative )
Purity Result	FAILED (Carbon found high)	PASSED (98.4% 0.3%)
Carbon Deviation	+0.9% (Due to trapped DCM)	N/A (Specific signal integration)
Sulfur Accuracy	Low Bias (-0.6%) due to Br interference	N/A
Sample Required	~2-5 mg (Destructive)	~10 mg (Recoverable)
Diagnostic Power	Low (Pass/Fail only)	High (Identifies DCM & Water)

Experimental Protocols

Protocol A: Optimized Combustion Analysis for S/Br Compounds

To be used if EA is strictly required.

• Sample Prep: Dry the sample in a vacuum desiccator over

  for 24 hours to remove surface moisture.

• Additives: Add Vanadium Pentoxide (

  ) or Tungsten Trioxide ( ) to the tin capsule.

  • Reasoning: These act as combustion aids (fluxes) that prevent the sulfur from getting trapped in the ash and ensure complete oxidation of the aromatic ring.

• Scrubbers: Ensure the analyzer's reduction tube contains adequate Silver Wool .[1]

  • Reasoning: Silver reacts with free Bromine (

    ) to form , preventing it from reaching the detector and being misread as Nitrogen or Sulfur.

• Weighing: Use a microbalance with

  readability. Close the tin capsule immediately to prevent uptake by the amine.

Protocol B: qNMR Validation (The Recommended Alternative)

To be used for internal purity assignment and potency calculation.

• Internal Standard (IS) Selection: Use 1,3,5-Trimethoxybenzene or Maleic Acid .[1]

  • Criteria: High purity (>99.9%), non-hygroscopic, and signals do not overlap with the thiophenyl or ethylamine protons.

• Solvent:

  (preferred over to prevent salt disproportionation).

• Acquisition Parameters:

  • Pulse angle:

  • Relaxation delay (

    ): (typically 30-60 seconds).[1]

  • Scans: 16-64 (for S/N > 150).

• Calculation:

  Where = Integral area, = Number of protons, = Molar mass, = Mass weighed.[1]

Visualizing the Validation Logic

The following diagram illustrates the decision matrix for validating this specific molecule, accounting for its chemical liabilities.

Figure 1: Decision matrix for validating sulfur-containing amines. Note the critical loop for troubleshooting common combustion failures.

Troubleshooting & Causality

If your Elemental Analysis fails, use this causality table to diagnose the synthesis issue:

Observation	Likely Root Cause	Corrective Action
High Carbon (+1-2%)	Trapped Solvent (DCM/EtOAc)	Run NMR to confirm. Dry at under high vacuum.
High Hydrogen	Water absorption (Hygroscopic)	Recrystallize from anhydrous EtOH/Ether; handle in glovebox.[1]
Low Sulfur	Incomplete combustion (Ashing)	Ensure or was added to the capsule.[1]
High Nitrogen	Bromine interference	Check the Silver (Ag) trap in the analyzer; it may be saturated.

References

• Pauli, G. F., et al. (2014).[1] "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry. Link[1]

• Holzgrabe, U. (2010).[1] "Quantitative NMR spectroscopy in pharmaceutical applications." Progress in Nuclear Magnetic Resonance Spectroscopy. Link[1]

• IUPAC. (2021).[1][3] "Metrological and quality concepts in analytical chemistry (IUPAC Recommendations 2021)." Pure and Applied Chemistry. Link

• Thermo Fisher Scientific. (2018).[1] "Fully Automated Analysis for CHNS and Trace Sulfur Through an Elemental Analyzer." Application Note. Link

• Analytik Jena. "Combustion Elemental Analysis: Overcoming Matrix Effects."[1] Technical Guide. Link

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• 1. 3-Bromophenethylamine | C8H10BrN | CID 7021736 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-BROMOPHENETHYLAMINE | 58971-11-2 [chemicalbook.com]
• 3. goldbook.iupac.org [goldbook.iupac.org]

A Senior Application Scientist's Guide to Differentiating 2-((3-Bromophenyl)thio)ethanamine and its Sulfoxide via Spectroscopy

Introduction: The Critical Distinction Between Thioether and Sulfoxide in Drug Development

In the landscape of pharmaceutical research and development, the metabolic fate of a drug candidate is a cornerstone of its safety and efficacy profile. A common metabolic pathway for sulfur-containing xenobiotics is the oxidation of a thioether to its corresponding sulfoxide and, subsequently, to a sulfone. Distinguishing between these metabolites is not merely an academic exercise; it is critical for understanding a compound's pharmacokinetic and pharmacodynamic properties. 2-((3-Bromophenyl)thio)ethanamine, a versatile building block in medicinal chemistry, and its sulfoxide, 2-((3-bromophenyl)sulfinyl)ethanamine, represent a classic parent compound/metabolite pair. While structurally similar, the introduction of a single oxygen atom on the sulfur bridge dramatically alters the molecule's electronic properties, polarity, and steric profile. This guide provides an in-depth comparison of their key spectroscopic differences, offering researchers the definitive analytical tools to unambiguously identify and characterize these two distinct chemical entities.

The core of this analysis rests on the powerful deshielding effect of the sulfoxide group, a phenomenon that reverberates through Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Molecular Structures: The Epicenter of Spectroscopic Divergence

The fundamental difference between the two compounds is the oxidation state of the sulfur atom. This seemingly minor change from a thioether to a sulfoxide is the origin of all subsequent spectroscopic variations.

Caption: Chemical structures of the thioether and its sulfoxide.

¹H NMR Spectroscopy: Mapping the Deshielding Effect

Proton NMR (¹H NMR) provides the most immediate and telling evidence of the sulfur's oxidation. The electronegative oxygen atom in the sulfoxide group withdraws electron density from the surrounding atoms, an effect known as deshielding. This causes the adjacent protons to resonate at a higher frequency, shifting their signals "downfield" to a higher ppm value.[1]

The most pronounced effect is observed on the two methylene groups of the ethanamine side chain.

• α-Methylene Protons (-S-CH₂-) : In the thioether, these protons experience a modest deshielding effect from the sulfur atom. Upon oxidation to the sulfoxide, the potent inductive effect of the S=O bond causes a significant downfield shift, typically in the range of 0.3-0.6 ppm.

• β-Methylene Protons (-CH₂-NH₂) : While more distant, these protons also experience a downfield shift, albeit smaller than that of the α-protons.

The aromatic protons on the bromophenyl ring are also affected, though to a lesser degree, resulting in subtle shifts in their complex multiplet patterns.

Caption: ¹H NMR downfield shift upon oxidation.

Table 1: Comparative ¹H NMR Chemical Shift (δ) Predictions (ppm)

Proton Assignment	2-((3-Bromophenyl)thio)ethanamine	2-((3-bromophenyl)sulfinyl)ethanamine	Rationale for Difference
Aromatic (C₆H₄)	~7.1 - 7.5 (m)	~7.3 - 7.7 (m)	General deshielding from S=O group.
α-Methylene (-S-CH₂-)	~2.9 - 3.1 (t)	~3.2 - 3.5 (m)	Significant downfield shift due to strong deshielding by the adjacent S=O bond.
β-Methylene (-CH₂-N)	~2.7 - 2.9 (t)	~3.0 - 3.2 (m)	Moderate downfield shift.
Amine (-NH₂)	~1.5 - 2.5 (br s)	~1.8 - 2.8 (br s)	Shift and broadening are solvent-dependent.

Note: Predicted values are based on standard functional group effects and may vary with solvent and concentration.

¹³C NMR Spectroscopy: A Consistent Trend

The deshielding effect observed in ¹H NMR is mirrored in the ¹³C NMR spectrum. Carbons closer to the electron-withdrawing sulfoxide group are shifted downfield to higher ppm values compared to their thioether counterparts.[2]

• α-Methylene Carbon (-S-CH₂-) : This carbon shows the most substantial downfield shift, often greater than 10-15 ppm, providing a clear diagnostic marker.

• Ipso-Aromatic Carbon (C-S) : The aromatic carbon directly bonded to the sulfur atom is also significantly deshielded.

• β-Methylene Carbon (-CH₂-N) : A smaller, but still noticeable, downfield shift is expected for this carbon.

Table 2: Comparative ¹³C NMR Chemical Shift (δ) Predictions (ppm)

Carbon Assignment	2-((3-Bromophenyl)thio)ethanamine	2-((3-bromophenyl)sulfinyl)ethanamine	Rationale for Difference
C-Br	~122	~123	Minimal change.
Aromatic CH	~125 - 135	~126 - 138	General deshielding of the ring.
C-S	~138 - 140	~145 - 148	Significant downfield shift due to direct attachment to the S=O group.
α-Methylene (-S-CH₂-)	~35 - 38	~50 - 55	Major downfield shift due to strong inductive effect of the S=O bond.
β-Methylene (-CH₂-N)	~40 - 43	~42 - 45	Minor downfield shift.

Infrared (IR) Spectroscopy: The Unmistakable S=O Stretch

While NMR spectroscopy reveals the electronic consequences of oxidation, Infrared (IR) spectroscopy provides a direct vibrational fingerprint of the new functional group. The key difference is the appearance of a strong, characteristic absorption band for the sulfoxide S=O stretch.[3] This peak is completely absent in the spectrum of the thioether.

• Sulfoxide (S=O Stretch) : A strong, sharp absorption band typically appears in the region of 1030-1070 cm⁻¹ . This band is often one of the most intense in the fingerprint region and serves as definitive proof of the sulfoxide's presence.

Other shared bands, such as N-H, C-H, and aromatic C=C stretches, will be present in both spectra, but the S=O band is the unambiguous differentiator.

Table 3: Key Differentiating IR Absorption Bands (cm⁻¹)

Vibrational Mode	2-((3-Bromophenyl)thio)ethanamine	2-((3-bromophenyl)sulfinyl)ethanamine	Significance
N-H Stretch	~3300-3400 (two bands, m)	~3300-3400 (two bands, m)	Present in both (primary amine).
Aromatic C-H Stretch	>3000 (w)	>3000 (w)	Present in both.
Aliphatic C-H Stretch	<3000 (m)	<3000 (m)	Present in both.
S=O Stretch	Absent	~1030-1070 (strong, sharp)	Definitive diagnostic peak for the sulfoxide.
C-Br Stretch	~500-600 (m-w)	~500-600 (m-w)	Present in both.

Mass Spectrometry: Mass Difference and Fragmentation Clues

Mass spectrometry (MS) provides information on the molecular weight and fragmentation patterns, both of which differ distinctly between the thioether and the sulfoxide.

• Molecular Weight : The sulfoxide has a molecular weight that is 16.00 Da higher than the thioether, corresponding to the mass of one oxygen atom. High-resolution mass spectrometry (HRMS) can confirm the elemental composition.

  • Thioether (C₈H₁₀BrNS): Monoisotopic Mass ≈ 230.98 Da

  • Sulfoxide (C₈H₁₀BrNSO): Monoisotopic Mass ≈ 246.98 Da

• Isotopic Pattern : Both compounds will exhibit a characteristic M+ and M+2 isotopic pattern of nearly 1:1 intensity, which is the hallmark of a molecule containing one bromine atom.[4]

• Fragmentation : The fragmentation pathways provide further structural proof.

  • Thioether : Common fragmentation includes the cleavage of the C-C bond alpha to the nitrogen, yielding the iminium ion [CH₂=NH₂]⁺ at m/z 30. Alpha cleavage at the sulfur is also possible.

  • Sulfoxide : Sulfoxides undergo characteristic rearrangements. A common pathway is the loss of the oxygen atom ([M-O]⁺), resulting in a fragment ion with the mass of the parent thioether. Another typical fragmentation is the loss of a sulfenic acid moiety via rearrangement.

Table 4: Comparative Mass Spectrometry Data

Feature	2-((3-Bromophenyl)thio)ethanamine	2-((3-bromophenyl)sulfinyl)ethanamine
Molecular Ion (M⁺)	m/z ~231/233	m/z ~247/249
Bromine Isotope Pattern	Present (1:1 ratio)	Present (1:1 ratio)
Key Differentiating Fragment	-	[M-O]⁺ (m/z ~231/233)
Common Fragment	[CH₂=NH₂]⁺ (m/z 30)	[CH₂=NH₂]⁺ (m/z 30)

Experimental Protocols

To ensure data integrity and reproducibility, standardized protocols are essential.

Protocol 1: NMR Spectroscopy

Caption: Standardized workflow for NMR analysis.

Protocol 2: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

• Background Scan : With the ATR crystal clean (wiped with isopropanol and dried), record a background spectrum. This is crucial for removing atmospheric (CO₂, H₂O) and instrument-related absorptions.[5]

• Sample Application : Place a small amount of the solid sample directly onto the ATR crystal.

• Apply Pressure : Use the pressure clamp to ensure firm and even contact between the sample and the crystal.

• Sample Scan : Acquire the sample spectrum (typically 16-32 scans are co-added for a good signal-to-noise ratio).

• Data Processing : The instrument software automatically ratios the sample scan against the background to generate the final transmittance or absorbance spectrum.

• Cleaning : Thoroughly clean the ATR crystal with a suitable solvent after analysis.

Protocol 3: Mass Spectrometry (Electrospray Ionization - ESI)

• Sample Preparation : Prepare a dilute solution of the sample (~10-100 µg/mL) in a suitable solvent system (e.g., 50:50 acetonitrile:water with 0.1% formic acid). The hydrochloride salt form of these amines is ideal for ESI.

• Infusion : Introduce the sample into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• MS1 Scan : Acquire a full scan mass spectrum (e.g., from m/z 50 to 500) to identify the protonated molecular ion [M+H]⁺. Note the bromine isotopic pattern.

• MS/MS Analysis : Perform a product ion scan by selecting the monoisotopic [M+H]⁺ ion in the first mass analyzer, fragmenting it in the collision cell (using argon or nitrogen), and scanning the resulting fragment ions in the second mass analyzer.

Conclusion

The oxidation of 2-((3-Bromophenyl)thio)ethanamine to its sulfoxide induces a cascade of predictable and readily measurable spectroscopic changes. The differentiation between these two compounds is unequivocal when leveraging a multi-technique approach.

Summary of Key Differentiators:

• ¹H NMR : A significant downfield shift of the α-methylene protons (-S(O)-CH₂-) in the sulfoxide.

• ¹³C NMR : A major downfield shift of the α-methylene carbon in the sulfoxide.

• IR Spectroscopy : The presence of a strong, sharp S=O stretching band around 1030-1070 cm⁻¹ for the sulfoxide, which is absent for the thioether.

• Mass Spectrometry : A mass difference of +16 Da for the sulfoxide's molecular ion and the presence of a characteristic [M-O]⁺ fragment in its MS/MS spectrum.

By applying these well-established spectroscopic principles and protocols, researchers, scientists, and drug development professionals can confidently distinguish between the thioether and its sulfoxide, ensuring analytical accuracy in metabolism, stability, and quality control studies.

References

• Royal Society of Chemistry. (n.d.). Thioamide N–C(S) Activation. RSC Publishing.
• ResearchGate. (n.d.). 13C NMR for the reactions of 1-(4-bromophenyl)ethan-1-amine (1) with....
• MDPI. (2023, September 8). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. MDPI.
• MDPI. (2022, February 9).
• NIST. (n.d.). Ethanone, 2-bromo-1-(3-bromophenyl)-. NIST WebBook.
• ChemicalBook. (n.d.). 2-Bromothiophene(1003-09-4) 1H NMR.
• Chemistry LibreTexts. (2024, September 29). 18: Ethers and Epoxides; Thiols and Sulfides.
• PMC. (n.d.). Facile synthesis of N- (4-bromophenyl)-1- (3-bromothiophen-2-yl)methanimine derivatives via Suzuki cross-coupling reaction.
• PubChem. (n.d.). 2-(3-Fluorophenyl)ethanamine.
• Master Organic Chemistry. (2015, July 5). Thiols and Thioethers: Properties and Key Reactions.
• ResearchGate. (n.d.). IR spectra of: (a)
• Doc Brown's Chemistry. (n.d.). C2H5Br CH3CH2Br C-13 nmr spectrum of bromoethane.
• Benchchem. (n.d.). Synthesis of Pharmaceutical Intermediates from Ethyl 2-(3-bromophenyl)
• MilliporeSigma. (n.d.). 1-(3-Bromophenyl)ethylamine Hydrochloride.
• Benchchem. (n.d.). Infrared Spectroscopy of N-(3-bromophenyl)furan-2-carboxamide: A Technical Guide.
• Benchchem. (n.d.). 2-[(4-Bromophenyl)thio]ethanamine hydrochloride.
• University of Wisconsin. (2021, October 20). 13C NMR Chemical Shifts.
• ResearchGate. (n.d.). Electron Ionization Mass Spectra of 2- and 4-Chloro- and Bromo-Substituted Diphenylamines.
• Chemistry LibreTexts. (2025, January 1). 12.8: Infrared Spectra of Some Common Functional Groups.
• ResearchGate. (n.d.). Synthesis of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine (3) and Suzuki coupling of imine with arylboronic acids.
• Oregon State University. (2022, March 9). 13C NMR Chemical Shift.
• Google Patents. (n.d.). CN101885720B - Method for synthesizing 2-thiophene ethylamine.
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Reference Standards for 2-((3-Bromophenyl)thio)ethanamine: A Comparative Quality Control Guide

Executive Summary & Technical Context

2-((3-Bromophenyl)thio)ethanamine (often synthesized as the hydrochloride salt) is a critical intermediate in the synthesis of CNS-active agents, specifically serotonin modulators.[1] Its structural integrity is defined by the thioether linkage connecting a meta-brominated phenyl ring to an ethylamine chain.[1]

For drug development professionals, the quality control (QC) of this intermediate is non-negotiable. The thioether moiety is highly susceptible to oxidation, leading to sulfoxide and sulfone impurities that can alter the potency and toxicity profile of downstream APIs.

This guide objectively compares the three primary tiers of reference standards available for this molecule—Certified Reference Materials (CRMs) , Analytical Standards , and Reagent Grade materials —and provides a validated experimental protocol for their assessment.

Molecule Profile

• Chemical Structure: 3-Br-C₆H₄-S-CH₂-CH₂-NH₂[1]

• Molecular Formula: C₈H₁₀BrNS[1]

• Key Risk Factor: Rapid oxidation of sulfur to sulfoxide (S=O) upon exposure to air/moisture.[1]

• Regulatory Relevance: Impurities must be controlled according to ICH Q3A(R2) guidelines [1].[1]

Comparative Analysis of Reference Standard Grades

Selecting the correct reference standard depends on the stage of your research (Early Discovery vs. GMP Release). The following table contrasts the performance and data integrity of available alternatives.

Table 1: Performance Comparison of Reference Standard Tiers

Feature	Tier 1: ISO 17034 CRM	Tier 2: Analytical Standard	Tier 3: Reagent/Research Grade
Primary Use	GMP Batch Release, Instrument Calibration	Routine QC, Method Validation	Early Synthesis, Crude Reference
Purity (Assay)	99.0% ± 0.5% (Mass Balance/qNMR)	>98.0% (HPLC Area %)	Variable (>95% typical)
Traceability	SI-Traceable (NIST/BIPM)	Traceable to Internal Primary Std	None
Uncertainty	Explicitly calculated ( )	Not provided	Not provided
Water Content	Measured (Karl Fischer)	Measured	Theoretical/Not Measured
Stability Data	Long-term & Accelerated data provided	Retest date provided	Expiry only
Cost Factor	High (10x)	Moderate (3x)	Low (1x)

Expert Insight: For 2-((3-Bromophenyl)thio)ethanamine , Tier 3 materials frequently contain 3-bromobenzenethiol (starting material) and disulfide dimers (oxidative byproducts).[1] Using Tier 3 for quantitative calibration can result in a 5-15% potency error due to these unquantified impurities.[1]

Critical Quality Attributes & Degradation Logic

Understanding the degradation pathways is essential for interpreting chromatograms. The thioether group is the "weak link" in this molecule.

Figure 1: Degradation and Impurity Pathways

Caption: Degradation logic for thioether-amines. The Sulfoxide impurity is the primary CQA to monitor during stability studies.

Validated Experimental Protocol (HPLC-UV-MS)

This protocol is designed to separate the parent amine from its sulfoxide impurity and the potential regioisomer (4-bromo analog).

Method Principle

The method uses a C18 stationary phase with an acidic mobile phase. The acid (Formic Acid) ensures the ethylamine group is fully protonated (

), improving peak shape and preventing tailing caused by silanol interactions.

Reagents

• Solvent A: Water (LC-MS Grade) + 0.1% Formic Acid.[1]

• Solvent B: Acetonitrile (LC-MS Grade) + 0.1% Formic Acid.[1]

• Column: Agilent Zorbax Eclipse Plus C18 (100mm x 2.1mm, 1.8µm) or equivalent.[1]

Step-by-Step Workflow

• Sample Preparation:

  • Dissolve 1.0 mg of the Reference Standard in 10 mL of 10% Acetonitrile / 90% Water .

  • Note: Avoid using 100% organic solvent for dissolution, as this can distort peak shape for early-eluting polar impurities (sulfoxides).[1]

• Chromatographic Conditions:

  • Flow Rate: 0.4 mL/min.[1]

  • Temperature: 40°C.[1]

  • Detection: UV at 254 nm (primary) and 210 nm (secondary).[1] MS (ESI+) for identification.[1]

• Gradient Profile:

Time (min)	% Solvent B	Event
0.0	5%	Equilibration
1.0	5%	Isocratic Hold (Elute salts)
10.0	95%	Linear Ramp (Elute Parent & Dimers)
12.0	95%	Wash
12.1	5%	Re-equilibration

• System Suitability Criteria (Self-Validating):

  • Tailing Factor (Parent): 0.8 – 1.5.[1]

  • Resolution (

    ): > 2.0 between Sulfoxide impurity (RT ~3.5 min) and Parent (RT ~6.2 min).

  • Signal-to-Noise: > 10 for 0.05% sensitivity solution (LOQ).[1]

QC Decision Workflow

Use this workflow to determine if a batch of 2-((3-Bromophenyl)thio)ethanamine is suitable for your specific application.

Figure 2: Quality Control Decision Tree

Caption: Standardized QC workflow for incoming thioether-amine intermediates.

References

• International Council for Harmonisation (ICH). ICH Q3A(R2): Impurities in New Drug Substances.[1][2][3] (2006).[1][2][4][5] Defines reporting, identification, and qualification thresholds for impurities.[1][3][6]

• BenchChem. 2-[(4-Bromophenyl)thio]ethanamine hydrochloride (Analogous Structure Data). (2025).[1][3][4][7][8] Provides physical property baselines for bromophenyl-thio-ethanamines. [1]

• PubChem. 3-Bromophenethylamine (Structural Fragment Data). National Library of Medicine.[1] (2025).[1][3][4][7][8] Used for NMR shift prediction of the ethylamine chain. [1]

• Sigma-Aldrich. Thioether Synthesis and Stability Technical Bulletins.[1] (General reference for thioether oxidation rates). [1]

Disclaimer: This guide is for research and educational purposes. Always consult the specific Certificate of Analysis (CoA) provided by your material supplier.

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